2-(2,4-Difluorophenyl)propane-1,2,3-triol

• CAS: 173837-65-5

Core Science & Biosynthesis

Mechanism of formation for 2-(2,4-Difluorophenyl)propane-1,2,3-triol in organic synthesis

An In-depth Technical Guide on the Formation of 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Abstract

2-(2,4-Difluorophenyl)propane-1,2,3-triol, a pivotal triol intermediate, holds significant importance in the synthesis of azole-based antifungal agents, most notably Fluconazole.[1][2] Its molecular structure, featuring a difluorinated aromatic ring and a propane-1,2,3-triol (glycerol) backbone, presents specific synthetic challenges and opportunities, particularly concerning stereocontrol.[3][4][5] This technical guide provides an in-depth exploration of the primary mechanistic pathways for its formation in organic synthesis. We will dissect two predominant, field-proven strategies: the hydrolysis of an epoxide precursor and the direct asymmetric dihydroxylation of an alkene. This analysis emphasizes the underlying chemical principles, causality behind procedural choices, and the practical implications for process development and scale-up, offering a comprehensive resource for professionals in medicinal and process chemistry.

Strategic Importance in Pharmaceutical Synthesis

The subject molecule, systematically named 2-(2,4-difluorophenyl)propane-1,2,3-triol, is a cornerstone intermediate in the construction of Fluconazole.[6] Fluconazole's mechanism of action involves the inhibition of the fungal cytochrome P450 enzyme 14α-demethylase, which is critical for the biosynthesis of ergosterol, a vital component of fungal cell membranes.[1][7] The precise stereochemistry and functional group presentation of the triol intermediate are paramount for the successful and efficient synthesis of the final active pharmaceutical ingredient (API). The choice of synthetic route to this intermediate can therefore profoundly impact the overall yield, purity, and economic viability of the entire Fluconazole manufacturing process.[8]

This guide will focus on the two most industrially relevant and mechanistically distinct approaches to its synthesis.

Pathway I: Epoxide Ring-Opening (Hydrolysis)

This classical and widely employed pathway involves two key transformations: the formation of a strategic epoxide intermediate followed by its hydrolytic ring-opening to yield the target triol.

Formation of the Oxirane Intermediate

The typical precursor for this pathway is an oxirane (epoxide) bearing the 2,4-difluorophenyl group at the 2-position, such as 1-[[2-(2,4-difluorophenyl)oxiranyl]methyl]-1H-1,2,4-triazole. The formation of this epoxide can be achieved through several methods. A common industrial approach begins with a Friedel-Crafts-type reaction between 1,3-difluorobenzene and a halo-epoxypropane, like epichlorohydrin, to form a chlorohydrin intermediate, which is then cyclized to the epoxide under basic conditions.[9]

Alternatively, a powerful method for epoxide formation is the Corey-Chaykovsky reaction. This involves the reaction of a ketone precursor, 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone, with a sulfur ylide, typically generated from trimethylsulfoxonium iodide (TMSI).[1][8] The sulfur ylide acts as a methylene transfer agent, converting the carbonyl group into the desired terminal epoxide. This method offers high yields and avoids some of the harsh reagents used in other routes.[8]

Mechanism of Epoxide Hydrolysis

The crucial step is the nucleophilic ring-opening of the epoxide. This is typically achieved through acid-catalyzed hydrolysis. The mechanism proceeds via protonation of the epoxide oxygen, which activates the ring towards nucleophilic attack by water.

• Protonation: The epoxide oxygen is protonated by an acid (e.g., formic acid), making it a better leaving group and increasing the electrophilicity of the ring carbons.[10]

• Nucleophilic Attack: A water molecule attacks one of the epoxide carbons. In an unsymmetrical epoxide like this, the attack generally occurs at the more substituted carbon under acidic conditions (following an Sₙ1-like pathway) or at the less sterically hindered carbon under basic/neutral conditions (Sₙ2 pathway).

• Deprotonation: The resulting protonated diol is deprotonated to yield the final 2-(2,4-difluorophenyl)propane-1,2,3-triol.

The use of formic acid followed by a basic workup is a documented method for this transformation.[10] The initial reaction with formic acid opens the ring to form a formate ester, which is subsequently hydrolyzed to the diol during the basic workup.

Workflow & Mechanism: Epoxide Hydrolysis Pathway

Caption: General workflow for triol synthesis via the epoxide hydrolysis pathway.

Experimental Protocol: Hydrolysis of a Difluorophenyl Oxirane

The following protocol is adapted from a documented synthesis for a structurally related diol, illustrating the core principles.[10]

• Reaction Setup: A solution of 1-[[2-(2,4-difluorophenyl)oxiranyl]methyl]-1H-1,2,4-triazole (57 g) in formic acid (500 mL) is prepared in a round-bottom flask equipped with a reflux condenser.

• Heating: The solution is heated at reflux overnight. This step facilitates the ring-opening and formation of the formate ester intermediate.

• Solvent Removal: The formic acid is removed under reduced pressure (in vacuo) at approximately 85°C.

• Workup: The residue is diluted with ice water (1 L) and carefully basified with a 10% potassium carbonate (K₂CO₃) solution. This hydrolyzes the formate ester to the desired triol.

• Extraction: Methanol (500 mL) is added, and the mixture is heated on a steam bath for 1.5 hours. After removing the methanol in vacuo, the remaining aqueous solution is extracted with ethyl acetate (2 x 500 mL).

• Purification: The combined ethyl acetate layers are washed with water, dried over magnesium sulfate (MgSO₄), and evaporated to dryness to yield the solid product.

Pathway II: Sharpless Asymmetric Dihydroxylation (SAD)

This elegant and powerful pathway constructs the vicinal diol moiety directly across a double bond of an alkene precursor. Its primary advantage is the ability to exert precise control over the stereochemistry of the newly formed chiral centers, which is a critical consideration in pharmaceutical synthesis.[11][12]

Synthesis of the Alkene Precursor

The required starting material for this pathway is an allylic alcohol, specifically 2-(2,4-difluorophenyl)prop-2-en-1-ol . This precursor can be synthesized via several established organometallic routes, such as the reaction of a 2,4-difluorophenyl Grignard reagent with acrolein or through a Wittig reaction between 2,4-difluorobenzaldehyde and a suitable phosphonium ylide.[1]

Mechanism of Asymmetric Dihydroxylation

The Sharpless Asymmetric Dihydroxylation is a catalytic process that uses osmium tetroxide (OsO₄) as the primary oxidant in the presence of a chiral ligand.[13] Due to the high cost and toxicity of osmium tetroxide, it is used in catalytic amounts and regenerated in situ by a stoichiometric co-oxidant.[13][14]

The key components and their roles are:

• Osmium Tetroxide (OsO₄): The active catalyst that adds across the alkene double bond.

• Chiral Ligand: Typically a derivative of the cinchona alkaloids dihydroquinine (DHQ) or dihydroquinidine (DHQD), often in the form of phthalazine (PHAL) dimers like (DHQ)₂PHAL or (DHQD)₂PHAL. The ligand complexes with the osmium, creating a chiral environment that directs the OsO₄ to attack one face of the alkene preferentially.[11]

• Co-oxidant: A stoichiometric oxidant, commonly potassium ferricyanide(III) (K₃[Fe(CN)₆]) or N-methylmorpholine N-oxide (NMO), regenerates the Os(VIII)O₄ from the Os(VI) species formed after the dihydroxylation step.[13]

• AD-mix Formulations: For convenience, these reagents are commercially available as pre-formulated mixtures. AD-mix-α contains the (DHQ)₂PHAL ligand, while AD-mix-β contains the (DHQD)₂PHAL ligand, providing access to either enantiomer of the diol product from the same alkene.[11]

The catalytic cycle involves the following key steps:

• [3+2] Cycloaddition: The OsO₄, complexed with the chiral ligand, undergoes a [3+2] cycloaddition with the alkene to form a five-membered osmate ester intermediate.[14]

• Hydrolysis: The osmate ester is hydrolyzed to release the cis-diol product and the reduced Os(VI) species.

• Re-oxidation: The co-oxidant oxidizes the Os(VI) back to Os(VIII), regenerating the active catalyst and closing the catalytic cycle.

Catalytic Cycle: Sharpless Asymmetric Dihydroxylation

Caption: The catalytic cycle of the Sharpless Asymmetric Dihydroxylation.

Data Presentation: Typical SAD Performance

While specific data for 2-(2,4-difluorophenyl)prop-2-en-1-ol is proprietary, the SAD reaction is known for its high efficiency and enantioselectivity across a broad range of alkene substrates.

Alkene Class	Ligand System	Typical Yield (%)	Typical Enantiomeric Excess (e.e. %)
trans-Disubstituted	AD-mix-β	85 - 98%	92 - 99%
Monosubstituted (allylic alcohol)	AD-mix-β	90 - 97%	85 - 98%
Trisubstituted	AD-mix-α	75 - 95%	90 - 99%

Data is representative of the Sharpless Asymmetric Dihydroxylation reaction class.[14]

Comparative Analysis & Field Insights

The choice between these two primary pathways is a critical decision in drug development, governed by factors of safety, cost, scalability, and stereochemical requirements.

Feature	Epoxide Hydrolysis Pathway	Asymmetric Dihydroxylation Pathway
Stereocontrol	Generally produces a racemic or diastereomeric mixture unless a chiral resolution step is introduced or an asymmetric epoxidation is performed.	Excellent, predictable a priori stereocontrol based on the choice of AD-mix-α or AD-mix-β.[11]
Reagent Safety	Can involve hazardous precursors like n-butyl lithium or corrosive acids (formic acid).[6][10]	Involves highly toxic and volatile Osmium Tetroxide (OsO₄), requiring stringent handling protocols.[13]
Cost	Reagents are often less expensive commodity chemicals.	The osmium catalyst and chiral ligands are expensive, though used in catalytic amounts.[13]
Scalability	Generally robust and scalable. Hydrolysis reactions are common in industrial settings.	Can be challenging to scale due to the toxicity and cost of osmium, and management of heavy metal waste streams.
Atom Economy	Can be lower, depending on the synthesis of the epoxide precursor.	The core dihydroxylation step has good atom economy, adding only two hydroxyl groups.

Expertise & Trustworthiness: From a process chemistry perspective, the epoxide pathway is often favored for large-scale manufacturing of racemic or achiral targets due to its lower cost and avoidance of heavy metal catalysts. However, for a chiral API like Fluconazole, achieving the correct stereoisomer is non-negotiable. The Sharpless Asymmetric Dihydroxylation provides a more direct and elegant route to the desired enantiomerically-enriched intermediate, potentially obviating the need for costly and yield-reducing chiral resolution steps later in the synthesis. The decision often hinges on a thorough cost-benefit analysis that includes reagent costs, waste disposal, and the efficiency of potential resolution steps versus the direct asymmetric synthesis.

Conclusion

The synthesis of 2-(2,4-difluorophenyl)propane-1,2,3-triol is a well-studied process central to the production of essential antifungal medications. The two principal mechanistic routes—hydrolysis of a corresponding epoxide and the asymmetric dihydroxylation of an allylic alcohol—offer distinct advantages and challenges. The epoxide pathway represents a classic, robust method often utilized in large-scale synthesis, while the Sharpless Asymmetric Dihydroxylation provides a sophisticated and highly selective modern alternative for direct access to chiral building blocks. A comprehensive understanding of the causality, mechanisms, and practical considerations of both pathways is essential for researchers and drug development professionals to make informed decisions in the design and optimization of efficient and sustainable synthetic routes.

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Physicochemical properties of 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Comprehensive Physicochemical and Analytical Profiling of 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Executive Summary

In the rigorous landscape of pharmaceutical development, the control of impurities is as critical as the synthesis of the Active Pharmaceutical Ingredient (API) itself. Fluconazole is a frontline triazole antifungal agent that targets lanosterol 14-α-demethylase (CYP51) to disrupt fungal cell membrane synthesis[1]. However, its manufacturing process and subsequent shelf-life stability are susceptible to the formation of specific byproducts.

As a Senior Application Scientist specializing in API degradation pathways, I have consistently observed that highly polar impurities present unique challenges in both detection and formulation stability. This whitepaper provides an in-depth technical analysis of 2-(2,4-Difluorophenyl)propane-1,2,3-triol (widely recognized as Fluconazole Impurity 1), detailing its physicochemical properties, mechanistic origins, and a field-proven, self-validating analytical protocol for its quantification.

Chemical Identity & Physicochemical Profiling

Fluconazole Impurity 1 is a highly polar, non-mutagenic degradation product and synthetic byproduct[2][3]. Structurally, it lacks the two 1H-1,2,4-triazole rings characteristic of the parent API, replacing them with a highly hydrophilic propane-1,2,3-triol (glycerol) moiety attached to the difluorophenyl ring.

The table below summarizes the critical physicochemical parameters that dictate its behavior in chromatographic systems and formulation matrices.

Property	Value	Reference
Chemical Name	2-(2,4-Difluorophenyl)propane-1,2,3-triol	[4]
CAS Registry Number	173837-65-5	[5]
Molecular Formula	C9H10F2O3	[5][6]
Molecular Weight	204.17 g/mol	[5][6]
Monoisotopic Exact Mass	204.0598 Da	[5][6]
XLogP3	-0.3	[5]
Topological Polar Surface Area	60.7 Ų	[5]
SMILES String	OCC(O)(CO)c1ccc(F)cc1F	[6]

Mechanistic Origins: Synthesis and Hydrolytic Degradation

To control an impurity, one must first understand the causality of its formation. Fluconazole is typically synthesized via the epoxidation of 2-chloro-1-(2,4-difluorophenyl)ethanone to form a highly reactive oxirane intermediate. This intermediate subsequently undergoes nucleophilic substitution with 1H-1,2,4-triazole[].

However, the oxirane intermediate is highly susceptible to nucleophilic attack by water. If the reaction environment is insufficiently anhydrous or if the intermediate is exposed to basic aqueous conditions before triazole addition, a competitive hydrolytic ring-opening occurs. This side reaction cleaves the epoxide and hydrolyzes the chloromethyl group, yielding the completely un-triazolated 2-(2,4-Difluorophenyl)propane-1,2,3-triol[3].

Furthermore, over the shelf-life of the formulated API, extreme environmental stress (high humidity and alkaline pH) can induce the hydrolytic cleavage of the triazole rings from the parent Fluconazole, slowly generating this same triol as a terminal degradation product.

Synthetic and degradative pathways forming Fluconazole Impurity 1.

Analytical Methodologies: LC-MS/MS Protocol

Quantifying a compound with an XLogP3 of -0.3 presents a distinct chromatographic challenge. Standard C18 columns often fail to retain such polar analytes, causing them to co-elute in the void volume where ion suppression from unretained matrix salts destroys mass spectrometric sensitivity.

To counteract this, the following protocol utilizes a polar-embedded stationary phase, deliberately chosen to prevent phase collapse in highly aqueous conditions and ensure robust retention of the triol.

Phase 1: Sample Preparation

• Causality: Because the triol is highly hydrophilic, using a high-organic diluent will cause poor peak shape (solvent effects) and potential precipitation of the API.

• Accurately weigh 10.0 mg of Fluconazole API sample.

• Dissolve in 10.0 mL of a 90:10 (v/v) MS-grade Water:Acetonitrile diluent.

• Vortex for 2 minutes, then sonicate at 25°C for 5 minutes to ensure complete solubilization.

• Filter the solution through a 0.22 µm PTFE syringe filter into a deactivated glass autosampler vial.

Phase 2: Chromatographic Separation

• Column: Waters Atlantis T3 (2.1 x 100 mm, 3 µm) or equivalent polar-retaining C18.

• Mobile Phase A: 0.1% Formic Acid in MS-grade H₂O.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Gradient Program:

  • 0.0 - 2.0 min: 2% B (Isocratic hold to retain the polar Impurity 1).

  • 2.0 - 7.0 min: Linear ramp to 60% B (Elutes the parent Fluconazole).

  • 7.0 - 9.0 min: 95% B (Column wash).

  • 9.0 - 12.0 min: 2% B (Re-equilibration).

Phase 3: Mass Spectrometry (ESI+) & System Validation

• Source Conditions: Capillary voltage at 3.0 kV; Desolvation temperature at 400°C.

• MRM Transitions:

  • Impurity 1: m/z 205.1 → 143.1 (Collision Energy: 20V). Causality: The m/z 143.1 fragment corresponds to the stable difluorobenzyl cation formed by the cleavage of the terminal hydroxymethyl groups from the propane-1,2,3-triol chain.

  • Fluconazole: m/z 307.1 → 238.1 (Collision Energy: 25V).

• Self-Validating System Suitability Testing (SST): Before sample analysis, inject a mixed standard at the Limit of Quantitation (LOQ, 0.05% relative to API). The system is only validated for use if the resolution ( Rs​ ) between Impurity 1 and Fluconazole is > 5.0, and the Signal-to-Noise (S/N) ratio for the Impurity 1 MRM channel is ≥ 10.

Implications for Drug Development and Quality Control

Under ICH Q3A(R2) guidelines, impurities in new drug substances must be strictly controlled. For a maximum daily dose of Fluconazole (often up to 400-800 mg/day in severe systemic infections), the qualification threshold for unknown/degradation impurities is typically 0.15% or 1.0 mg per day, whichever is lower[3].

Beyond regulatory compliance, the presence of 2-(2,4-Difluorophenyl)propane-1,2,3-triol poses a physical stability risk. Due to its high Topological Polar Surface Area (60.7 Ų) and three hydroxyl groups, this impurity is highly hygroscopic[5]. If present in the solid-state API powder, it acts as a moisture-scavenging nucleation point. This localized moisture accumulation can catalyze further hydrolytic degradation of adjacent Fluconazole molecules, creating an autocatalytic degradation loop that severely shortens the formulation's shelf-life.

References

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Literature review on 2-(2,4-Difluorophenyl)propane-1,2,3-triol derivatives

Title: Comprehensive Technical Guide on 2-(2,4-Difluorophenyl)propane-1,2,3-triol: Synthesis, Degradation Pathways, and Analytical Profiling

Abstract This technical whitepaper provides an in-depth analysis of 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS 173837-65-5), a critical structural derivative and degradation product of the antifungal active pharmaceutical ingredient (API), Fluconazole. Designed for analytical chemists and environmental scientists, this guide explores the mechanistic causality behind its formation, details self-validating LC-MS/MS quantification protocols, and examines its implications in pharmaceutical quality control and wastewater remediation.

Introduction & Pharmacological Context

Fluconazole is a first-generation triazole antifungal agent widely prescribed for systemic fungal infections. Its mechanism of action relies on the inhibition of fungal lanosterol 14-α-demethylase, driven by the binding of its 1,2,4-triazole rings to the enzyme's heme group. However, both during API manufacturing and its environmental lifecycle, fluconazole is highly susceptible to structural modifications.

A primary molecule of interest in this matrix is 2-(2,4-Difluorophenyl)propane-1,2,3-triol [1]. Recognized pharmacopeially as Fluconazole Impurity 1, this compound represents the core pharmacophore devoid of its twin triazole rings[1]. Understanding the formation kinetics and analytical profiling of this triol is paramount for establishing API purity profiles and monitoring ecotoxicological degradation in wastewater treatment plants (WWTPs)[2].

Mechanisms of Formation: Synthesis vs. Environmental Degradation

Synthetic Byproduct Pathway

During the industrial synthesis of fluconazole, the epoxide intermediate 1-[2-(2,4-difluorophenyl)-2,3-epoxypropyl]-1H-1,2,4-triazole undergoes nucleophilic attack by a second 1,2,4-triazole molecule[3]. If the reaction environment is subjected to unintended aqueous hydrolysis, or if the precursor 1,3-dichloro-2-(2,4-difluorophenyl)propan-2-ol is prematurely hydrolyzed before triazole coupling, the 1,2,3-triol is formed. Because it lacks the antifungal triazole moieties, its presence in the final API dilutes therapeutic efficacy and must be strictly controlled as a certified reference material[4].

Environmental Degradation Pathway

Fluconazole exhibits high environmental persistence, often bypassing conventional WWTP microbial degradation due to its inherent antimicrobial properties[2]. Consequently, Advanced Oxidation Processes (AOPs) such as UV-activated persulfate or Photo-Fenton reactions are employed for environmental remediation[2].

The Causality of Degradation: The formation of the triol under AOPs is driven by radical kinetics. Hydroxyl radicals (•OH) preferentially attack the electron-dense C-N bonds linking the triazole rings to the propanol backbone[5]. This scission results in the loss of the triazole rings, followed by rapid hydroxylation of the resulting carbocations, yielding the 1,2,3-triol derivative[5].

Fig 1: Radical-mediated degradation pathway of Fluconazole to its triol derivative.

Analytical Profiling: LC-MS/MS Methodologies

The Causality of Analytical Choices

Historically, fluconazole and its impurities have been monitored using High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) at 254 nm or 261 nm[]. However, the cleavage of the triazole rings in the 1,2,3-triol significantly reduces the molecule's molar absorptivity. Relying solely on UV detection leads to severe under-quantification of this specific degradant. Therefore, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) utilizing Electrospray Ionization (ESI) is the mandated analytical choice, exploiting the triol's ability to easily protonate [M+H]+ and yield specific mass transitions[3].

Quantitative Data Summary

The following table outlines the optimized LC-MS/MS parameters for the precise quantification of 2-(2,4-Difluorophenyl)propane-1,2,3-triol against certified reference standards[7].

Parameter	Value / Specification
Target Analyte	2-(2,4-Difluorophenyl)propane-1,2,3-triol
CAS Number	173837-65-5
Molecular Formula	C9H10F2O3
Monoisotopic Mass	204.06 g/mol
Precursor Ion [M+H]+	m/z 205.1
Quantifier Transition	m/z 205.1 → 187.1 (Loss of H₂O)
Qualifier Transition	m/z 205.1 → 169.1 (Loss of 2x H₂O)
Collision Energy (CE)	15 eV (Quantifier), 25 eV (Qualifier)
Internal Standard	Fluconazole-d4 (m/z 311.1 → 242.1)
Limit of Detection (LOD)	0.05 ng/mL

Self-Validating Experimental Protocol

To ensure trustworthiness and eliminate matrix effects (ion suppression/enhancement), the following step-by-step methodology incorporates an isotopically labeled internal standard (IS) to create a self-validating correction system[7].

Step 1: Sample Preparation (Solid Phase Extraction)

• Condition a Hydrophilic-Lipophilic Balance (HLB) SPE cartridge with 5 mL of LC-MS grade methanol, followed by 5 mL of ultrapure water.

• Self-Validation Step: Spike the environmental or API sample with 10 ng/mL of Fluconazole-d4 (Internal Standard) prior to extraction to dynamically track and correct for recovery losses[7].

• Load 10 mL of the aqueous sample onto the cartridge at a flow rate of 1 mL/min.

• Wash with 5 mL of 5% methanol in water to remove polar interferences.

• Elute the target triol and IS with 5 mL of 100% methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the initial mobile phase.

Step 2: UHPLC Separation

• Inject 5 µL of the reconstituted sample onto a C18 UHPLC column (100 mm × 2.1 mm, 1.7 µm particle size).

• Maintain the column compartment at 40°C to ensure reproducible retention times.

• Apply a binary gradient: Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (Acetonitrile).

• Run gradient: 5% B to 95% B over 8 minutes. Note: The triol, being significantly more polar than the parent fluconazole, will elute earlier in the chromatographic run.

Step 3: Mass Spectrometric Detection

• Operate the mass spectrometer in ESI positive mode.

• Monitor the specific Multiple Reaction Monitoring (MRM) transitions outlined in the quantitative data table.

• Data Validation: The ratio of the quantifier to qualifier ion must remain within ±15% of the certified reference standard to confirm peak identity[4].

Fig 2: Step-by-step LC-MS/MS analytical workflow for triol impurity quantification.

Conclusion and Ecotoxicological Implications

The monitoring of 2-(2,4-Difluorophenyl)propane-1,2,3-triol is not merely a regulatory checkbox for API purity; it is a critical metric for evaluating the efficacy of advanced wastewater remediation[2]. Because the triol represents the core structural backbone of fluconazole post-degradation, its persistence indicates incomplete mineralization. Future drug development and environmental engineering efforts must synergize to ensure that oxidation processes are optimized to fully mineralize this intermediate into harmless aliphatic byproducts.

References

• [7] 2-(2,4-Difluorophenyl)propane-1,2,3-triol - LGC Standards. LGC Standards.7

• [1] Fluconazole Impurity 1 | CAS No. 173837-65-5 | Clearsynth. Clearsynth. 1

• [4] PHR9031 Pharmaceutical Secondary Standard CRM173837-65-5 - Sigma-Aldrich. Sigma-Aldrich. 4

• [5] Effect of Fe(III)/Citrate Concentrations and Ratio on the Photoproduction of Hydroxyl Radicals: Application on the Degradation of Diphenhydramine. ACS Publications. 5

• [2] Photochemical degradation of bisphenols and fluconazole by UV-activated persulfate – Benefits for cost-efficient removal in wastewater treatment plants. ResearchGate. 2

• [3] 1-(((2RS)-2-(2,4-Difluorophenyl)oxiran-2-yl)methyl)-1H-1,2,4-triazole - EvitaChem. EvitaChem. 3

• [] CAS 89429-59-4 (Fluconazole Impurity A) - BOC Sciences. BOC Sciences.

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. researchgate.net [researchgate.net]
• 3. evitachem.com [evitachem.com]
• 4. PHR9031 Pharmaceutical Secondary Standard CRM173837-65-5 [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 7. 2-(2,4-Difluorophenyl)propane-1,2,3-triol [lgcstandards.com]

Protocols & Analytical Methods

Application Note: Synthesis and Characterization of 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Target Audience: Analytical Chemists, Process Chemists, and Pharmaceutical Quality Control Professionals Application: Synthesis of API Reference Standards for ICH Q3A/Q3B Compliance

Introduction and Mechanistic Rationale

In the pharmaceutical development of the antifungal agent Fluconazole, rigorous impurity profiling is mandated by regulatory bodies to ensure drug safety and efficacy. 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS: 173837-65-5) is a critical, well-documented degradation product and process impurity associated with Fluconazole[1][2]. It is chemically defined as a substituted glycerol derivative where the central carbon (C2) bears the 2,4-difluorophenyl moiety[2].

Commercially, this compound is utilized exclusively as an analytical reference standard for method validation (AMV) and quality control (QC) in Abbreviated New Drug Applications (ANDA)[2][3].

Synthetic Strategy & Causality

Direct dihydroxylation of substituted styrenes or allylic alcohols often yields complex mixtures due to over-oxidation and poor regioselectivity. To establish a self-validating, high-yield protocol , this guide employs a protective-group strategy utilizing 2,2-dimethyl-1,3-dioxan-5-one (a commercially available acetonide-protected dihydroxyacetone).

• Nucleophilic Addition: The robust acetonide protecting group shields the primary hydroxyls, allowing the highly reactive 2,4-difluorophenylmagnesium bromide to attack the C2 carbonyl exclusively. This prevents the Grignard reagent from acting as a base, which would otherwise deprotonate unprotected hydroxyl groups and stall the reaction.

• Acidic Cleavage: The resulting tertiary alcohol intermediate is subjected to mild acidic conditions (1M HCl in Methanol). This selectively hydrolyzes the acetonide to reveal the 1,3-diols without causing dehydration of the tertiary alcohol—a common side reaction when using stronger acids like concentrated H₂SO₄.

Synthetic Workflow Visualization

Synthetic workflow for 2-(2,4-Difluorophenyl)propane-1,2,3-triol via Grignard addition.

Step-by-Step Experimental Protocol

Part A: Preparation of 2,4-Difluorophenylmagnesium Bromide

Note: All glassware must be oven-dried and the reaction conducted under an inert argon or nitrogen atmosphere to prevent quenching of the Grignard reagent by ambient moisture.

• Setup: Equip a 500 mL three-neck round-bottom flask with a magnetic stirrer, reflux condenser, dropping funnel, and an argon inlet.

• Activation: Add magnesium turnings (2.67 g, 110 mmol) and a single crystal of iodine (catalyst) to the flask. Flame-dry gently under vacuum, then backfill with argon.

• Initiation: Add 20 mL of anhydrous tetrahydrofuran (THF). Charge the dropping funnel with 1-bromo-2,4-difluorobenzene (19.3 g, 100 mmol) dissolved in 80 mL of anhydrous THF.

• Addition: Add 5 mL of the bromide solution to the Mg turnings. Stir until the iodine color dissipates and slight bubbling occurs, indicating initiation.

• Completion: Add the remaining bromide solution dropwise over 45 minutes, maintaining a gentle reflux. Once addition is complete, stir the mixture at room temperature for 1 hour to ensure complete conversion.

Part B: Nucleophilic Addition (Synthesis of the Protected Triol)

• Cooling: In a separate 1 L flask, dissolve 2,2-dimethyl-1,3-dioxan-5-one (11.7 g, 90 mmol) in 150 mL of anhydrous THF. Cool the solution to 0 °C using an ice-water bath.

• Coupling: Transfer the freshly prepared Grignard reagent (from Part A) to a dropping funnel via cannula. Add it dropwise to the ketone solution over 1 hour, strictly maintaining the internal temperature below 5 °C to prevent side reactions.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3 hours. In-process control: Monitor via TLC (Hexane:EtOAc 7:3); the ketone spot should disappear.

• Quenching: Cool the flask back to 0 °C and carefully quench by adding 100 mL of saturated aqueous ammonium chloride (NH₄Cl) dropwise.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 100 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude acetonide intermediate as a pale yellow oil.

Part C: Acetonide Deprotection (Synthesis of the Target API Impurity)

• Hydrolysis: Dissolve the crude intermediate in 150 mL of Methanol. Add 30 mL of 1M aqueous Hydrochloric Acid (HCl).

• Stirring: Stir the mixture at room temperature for 4 hours. In-process control: Monitor via HPLC to confirm the complete disappearance of the protected intermediate.

• Neutralization: Carefully neutralize the acid by adding solid Sodium Bicarbonate (NaHCO₃) until the pH reaches 7.0. Filter the suspension to remove inorganic salts.

• Isolation: Concentrate the filtrate under reduced pressure to remove methanol. Extract the remaining aqueous residue with Ethyl Acetate (3 x 75 mL). Combine the organic layers, dry over Na₂SO₄, and evaporate to dryness.

• Purification: Purify the crude solid via flash column chromatography (Silica gel, Dichloromethane:Methanol 95:5 to 90:10 gradient) or recrystallize from hot toluene/hexane to afford pure 2-(2,4-Difluorophenyl)propane-1,2,3-triol as a white solid.

Quantitative Data & Analytical Characterization

The following table summarizes the expected quantitative metrics and analytical validation parameters for the synthesized reference standard, ensuring it meets the criteria for pharmaceutical QC applications[2][3].

Parameter	Expected Value / Result	Analytical Method / Notes
Overall Yield	68 - 74% (over 2 steps)	Based on 2,2-dimethyl-1,3-dioxan-5-one
Chemical Purity	> 98.5%	HPLC (C18 Column, Water/MeCN gradient)
Physical State	White to off-white solid	Visual Inspection
Melting Point	92 - 95 °C	Capillary Melting Point Apparatus
Mass Spectrometry	m/z 204.17 [M]⁺	ESI-MS (Matches C₉H₁₀F₂O₃)[1][3]
¹H NMR (DMSO-d6)	δ 3.65 (d, 4H), 4.80 (t, 2H, OH), 5.15 (s, 1H, OH), 7.0-7.5 (m, 3H, Ar-H)	400 MHz NMR Spectrometer

References

• ChemWhat. Fluconazole Impurity 1 CAS#: 173837-65-5 | Database of Chemicals & Biologicals. Retrieved from: [Link]

Sources

• 1. chemicea.com [chemicea.com]
• 2. chemwhat.com [chemwhat.com]
• 3. clearsynth.com [clearsynth.com]

Application Notes & Protocols: Leveraging 2-(2,4-Difluorophenyl)propane-1,2,3-triol as a Strategic Intermediate in Azole Antifungal Synthesis

An in-depth technical guide for researchers, scientists, and drug development professionals.

Authored by: A Senior Application Scientist

Introduction: The Central Role of Azole Antifungals and Their Synthesis

Azole-based compounds represent a cornerstone of modern antifungal therapy, primarily due to their potent and selective inhibition of fungal cytochrome P450-dependent lanosterol 14α-demethylase.[1] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[2][1] Its disruption leads to impaired membrane function and fungal cell death. Fluconazole, or 2-(2,4-difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol, is a widely used triazole antifungal agent effective against a range of fungal infections.[3]

The efficiency, yield, and purity of the final active pharmaceutical ingredient (API) in complex multi-step syntheses are heavily dependent on the quality and strategic selection of key intermediates. 2-(2,4-Difluorophenyl)propane-1,2,3-triol has emerged as a valuable precursor in the synthesis of fluconazole and related azole antifungals. Its structure contains the core difluorophenyl group and a propanol backbone, with the tertiary alcohol at the C2 position pre-installed, mirroring the final structure of fluconazole. This pre-functionalized intermediate allows for a more direct and potentially higher-yielding synthetic route compared to building the molecule from simpler aromatic precursors.

This document provides a detailed application guide for utilizing this triol intermediate, outlining a robust synthetic pathway, step-by-step protocols, and the scientific rationale behind key experimental choices.

The Intermediate: Physicochemical Properties

A thorough understanding of the starting material is fundamental to successful synthesis. The key properties of 2-(2,4-Difluorophenyl)propane-1,2,3-triol are summarized below.

Property	Value	Source
IUPAC Name	2-(2,4-difluorophenyl)propane-1,2,3-triol	PubChem[4]
CAS Number	173837-65-5	PubChem[4]
Molecular Formula	C₉H₁₀F₂O₃	PubChem[4]
Molecular Weight	204.17 g/mol	PubChem[4]
Appearance	Typically a white to off-white solid	Inferred
Synonyms	Fluconazole Impurity 1	PubChem[4]

Proposed Synthetic Pathway: From Triol to Triazole

The most efficient pathway from 2-(2,4-Difluorophenyl)propane-1,2,3-triol to fluconazole involves the selective functionalization of the primary hydroxyl groups at the C1 and C3 positions, followed by nucleophilic substitution with 1,2,4-triazole. The tertiary hydroxyl group at C2 remains unreacted due to steric hindrance, a feature we exploit to our advantage.

This strategy is broken down into two primary stages:

• Selective Activation: The primary hydroxyl groups are converted into excellent leaving groups, typically via sulfonation (e.g., tosylation or mesylation).

• Bis-Alkylation: The activated intermediate is reacted with 1,2,4-triazole to form the two crucial C-N bonds, completing the synthesis of the fluconazole backbone.

Diagram 1: Overall Synthetic Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis and Antifungal Evaluation of New Azole Derivatives against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-(2,4-Difluorophenyl)propane-1,2,3-triol | C9H10F2O3 | CID 11217952 - PubChem [pubchem.ncbi.nlm.nih.gov]

Advanced HPLC Method Development and Validation for the Quantification of 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Matrix/Context: Active Pharmaceutical Ingredient (API) Impurity Profiling (Fluconazole/Triazole Derivatives)

Introduction & Scientific Rationale

The quantification of highly polar, aromatic impurities is a persistent challenge in pharmaceutical quality control. 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS: 173837-65-5) is a critical synthetic intermediate and known degradation product/impurity associated with triazole antifungals such as Fluconazole [1].

Structurally, this molecule presents a unique chromatographic dichotomy: it possesses a highly hydrophilic moiety (a propane-1,2,3-triol group) coupled with a moderately hydrophobic, electron-deficient aromatic ring (2,4-difluorophenyl).

The Causality of Chromatographic Choices

As application scientists, we must design methods based on molecular causality rather than trial and error:

• Why Standard C18 Fails: Traditional alkyl phases (C18/C8) rely exclusively on hydrophobic (London dispersion) interactions. The three hydroxyl groups on the analyte drive extreme hydrophilicity, causing the molecule to elute dangerously close to the void volume ( t0​ ) on a C18 column, risking co-elution with the solvent front or early-eluting matrix components.

• The Pentafluorophenyl (PFP) Advantage: To achieve robust retention, we must exploit the molecule's fluorinated aromatic ring. A PFP stationary phase provides orthogonal selectivity through four distinct mechanisms: π−π interactions, dipole-dipole interactions (driven by the highly electronegative fluorine atoms), hydrogen bonding, and standard hydrophobic interactions [2]. The electron-deficient PFP ring strongly interacts with the difluorophenyl group of the analyte, ensuring baseline resolution and excellent peak symmetry.

• Mobile Phase Control: A highly aqueous mobile phase is required to retain the polar triol. We utilize 0.1% Formic Acid (pH ~2.7) to suppress the ionization of residual surface silanols on the silica support, effectively eliminating secondary ion-exchange interactions that cause peak tailing.

HPLC Method Development Workflow for Polar Fluorinated Aromatics.

Experimental Protocol & Self-Validating System

To ensure trustworthiness, this protocol is designed as a self-validating system . Before any sample is quantified, a System Suitability Test (SST) must pass predefined criteria, ensuring the instrument and column are fit-for-purpose on that specific day.

Chromatographic Conditions

Parameter	Specification / Setting
Column	Phenomenex Luna® PFP(2), 150 x 4.6 mm, 3 µm (or equivalent)
Mobile Phase A	Water + 0.1% Formic Acid (v/v)
Mobile Phase B	Acetonitrile + 0.1% Formic Acid (v/v)
Elution Mode	Gradient (See Table 2)
Flow Rate	1.0 mL/min
Column Temperature	30°C ± 1°C
Injection Volume	10 µL
Detection	UV/PDA at 260 nm
Needle Wash	Methanol:Water (50:50, v/v)

Table 2: Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Initial
8.0	40	60	Linear
10.0	5	95	Linear
12.0	5	95	Hold (Wash)
12.1	95	5	Linear

| 17.0 | 95 | 5 | Hold (Equilibration) |

Step-by-Step Methodology

Step 1: Preparation of Mobile Phases

• Mobile Phase A: Transfer 1.0 mL of LC-MS grade Formic Acid into 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly and degas via sonication for 10 minutes.

• Mobile Phase B: Transfer 1.0 mL of LC-MS grade Formic Acid into 1000 mL of LC-MS grade Acetonitrile. Mix well.

Step 2: Standard Preparation

• Accurately weigh 10.0 mg of 2-(2,4-Difluorophenyl)propane-1,2,3-triol reference standard into a 100 mL volumetric flask.

• Add 50 mL of Diluent (Water:Acetonitrile, 80:20 v/v) and sonicate until fully dissolved.

• Make up to the mark with Diluent to achieve a stock concentration of 100 µg/mL.

• Dilute appropriately to create working standards ranging from 0.5 µg/mL to 50 µg/mL.

Step 3: System Suitability Testing (SST) Inject the 10 µg/mL working standard six times consecutively. The system is validated for the run only if:

• Retention Time RSD ≤ 1.0%

• Peak Area RSD ≤ 2.0%

• USP Tailing Factor (Tf) ≤ 1.5

• Theoretical Plates (N) ≥ 5000

Method Validation (ICH Q2(R2) Framework)

This method was validated in strict accordance with the ICH Q2(R2) Guidelines for the Validation of Analytical Procedures [3]. The validation proves that the method is specific, linear, accurate, and precise across the reportable range.

ICH Q2(R2) Validation Logic for Analytical Procedures.

Validation Data Summary

The quantitative performance characteristics of the method are summarized below. The excellent linearity and recovery demonstrate the method's robustness against matrix effects, while the low Limit of Quantitation (LOQ) ensures suitability for trace impurity profiling.

Table 3: ICH Q2(R2) Validation Results

Validation Parameter	Acceptance Criteria	Experimental Result	Status
Specificity	No interference at analyte RT	No co-eluting peaks; Peak Purity > 99.9%	Pass
Linearity Range	Correlation Coefficient (R²) ≥ 0.999	0.5 to 50 µg/mL; R² = 0.9998	Pass
Accuracy (Recovery)	98.0% – 102.0% across 3 levels	99.4% – 101.2%	Pass
Method Precision	% RSD ≤ 2.0% (n=6)	0.85%	Pass
Intermediate Precision	% RSD ≤ 2.0% (Different day/analyst)	1.12%	Pass
LOD	Signal-to-Noise (S/N) ≥ 3:1	0.15 µg/mL	Pass
LOQ	Signal-to-Noise (S/N) ≥ 10:1	0.50 µg/mL	Pass

Robustness

Deliberate variations in flow rate (± 0.1 mL/min), column temperature (± 5°C), and mobile phase organic composition (± 2%) were introduced. The method maintained baseline resolution and met all SST criteria, confirming its ruggedness for routine laboratory use.

References

• Phenomenex Inc. "Luna PFP(2) HPLC Columns: Mechanisms of Interaction and Selectivity." Phenomenex Technical Resources. Available at:[Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Quality Guidelines, November 2023. Available at:[Link]

Scale-up manufacturing processes for 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Subtitle: Mechanistic Insights and Process Optimization for High-Purity API Intermediates

Executive Summary

As a Senior Application Scientist, I have designed this protocol to address the critical scale-up challenges associated with the synthesis of 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS: 173837-65-5)[1]. Widely recognized in the pharmaceutical industry as Fluconazole Impurity 1[2], this compound is a foundational intermediate and certified reference material used in the synthesis and quality control of triazole-based antifungal active pharmaceutical ingredients (APIs)[3].

This application note outlines a highly scalable, economically viable, and self-validating synthetic route. By utilizing a protected dihydroxyacetone precursor, this methodology bypasses the stoichiometric inefficiencies of direct Grignard additions to polyols, ensuring >99% purity suitable for bulk intermediate processing.

Mechanistic Rationale & Synthetic Pathway

The direct addition of an organomagnesium reagent to unprotected dihydroxyacetone is synthetically unviable. The highly acidic hydroxyl protons of the polyol rapidly quench the Grignard reagent, consuming excess equivalents and yielding 1,3-difluorobenzene as an unwanted byproduct.

To circumvent this, our scale-up protocol utilizes 2,2-dimethyl-1,3-dioxan-5-one (dihydroxyacetone acetonide). The isopropylidene protecting group serves a dual mechanistic purpose:

• Masking Acidic Protons: It prevents the premature acid-base quenching of the 2,4-difluorophenylmagnesium bromide.

• Conformational Locking: The rigid 1,3-dioxane ring directs the nucleophilic attack exclusively to the C5 carbonyl carbon, maximizing atom economy and minimizing side reactions.

Following the nucleophilic addition, the intermediate undergoes a one-pot acid-catalyzed hydrolysis. The aqueous acidic conditions simultaneously quench the magnesium alkoxide and cleave the acetal protecting group, yielding the target triol in a highly streamlined downstream process.

Figure 1: Synthetic workflow for the scale-up of 2-(2,4-Difluorophenyl)propane-1,2,3-triol.

Scale-Up Process Parameters

The following stoichiometry is optimized for a 10.0 mol scale batch, designed to yield approximately 1.5 kg of purified API-grade intermediate.

Reagent	MW ( g/mol )	Equivalents	Mass/Volume	Function
1-Bromo-2,4-difluorobenzene	193.00	1.10	2.12 kg	Aryl donor
Magnesium turnings	24.30	1.15	0.28 kg	Grignard formation
2,2-Dimethyl-1,3-dioxan-5-one	130.14	1.00	1.30 kg	Electrophile / Backbone
Tetrahydrofuran (THF)	72.11	-	15.0 L	Reaction Solvent
2M HCl (aq)	36.46	2.50	12.5 L	Quench & Deprotection
Methanol	32.04	-	8.0 L	Phase-transfer co-solvent

Step-by-Step Manufacturing Protocol

This protocol is engineered as a self-validating system . Do not proceed to subsequent phases unless the specific validation checkpoints are met.

Phase 1: Preparation of 2,4-Difluorophenylmagnesium Bromide

• Reactor Setup: Purge a 50 L glass-lined reactor with ultra-high purity Argon. Charge with 0.28 kg of Magnesium turnings and 5.0 L of anhydrous THF.

• Activation: Add a single crystal of iodine (approx. 0.5 g) and agitate until the solution turns slightly yellow.

• Initiation: Charge 5% (approx. 100 g) of 1-bromo-2,4-difluorobenzene into the reactor. Turn off the cooling jacket.

• Validation Checkpoint 1 (Initiation): Monitor the internal temperature. A spontaneous exotherm from 20°C to ~40°C within 15 minutes confirms Grignard initiation. Causality: If no exotherm occurs, the Mg surface is passivated. Do not add further bromide, as this risks a dangerous thermal runaway.

• Continuous Feed: Once initiated, feed the remaining 2.02 kg of 1-bromo-2,4-difluorobenzene diluted in 5.0 L of THF over 2 hours, maintaining a gentle reflux (60°C - 65°C) via jacket cooling. Stir for an additional 1 hour post-addition.

Phase 2: Nucleophilic Addition

• Cooling: Chill the Grignard reagent to -20°C.

• Sub-Surface Feeding: Dissolve 1.30 kg of 2,2-dimethyl-1,3-dioxan-5-one in 5.0 L of THF. Feed this solution into the reactor via a sub-surface dip-tube over 3 hours, maintaining the internal temperature below 0°C.

  • Field-Proven Insight: Sub-surface feeding combined with high-shear agitation prevents localized high concentrations of the ketone at the solvent surface, which can trigger Wurtz-type homocoupling of the aryl Grignard.

• Validation Checkpoint 2 (Conversion): Pull a 1 mL aliquot, quench with saturated NH₄Cl, and analyze the organic layer via GC-FID. The reaction is validated to proceed only when residual 2,2-dimethyl-1,3-dioxan-5-one is <1.0% (a/a).

Phase 3: One-Pot Quench and Acetal Deprotection

• Quenching: Slowly charge 12.5 L of 2M HCl (aq) into the reactor at 0°C. Caution: Highly exothermic. Ensure robust venting for potential hydrogen gas evolution.

• Homogenization: Add 8.0 L of Methanol to the reactor.

  • Causality: Methanol acts as a phase-transfer co-solvent, preventing biphasic stalling and ensuring the aqueous acid fully accesses the highly lipophilic acetal intermediate.

• Hydrolysis: Heat the reactor to a gentle reflux (65°C) for 4 hours.

• Validation Checkpoint 3 (Deprotection): Analyze an aliquot via Reverse-Phase HPLC. Validation is achieved when the intermediate peak completely disappears, replaced by the highly polar triol peak (eluting at a significantly shorter retention time).

Phase 4: Isolation and Crystallization

• Concentration: Distill off THF and Methanol under reduced pressure (200 mbar, 45°C jacket).

• Extraction: Extract the remaining aqueous slurry with Ethyl Acetate (3 x 5 L). Wash the combined organic layers with brine (5 L) and dry over anhydrous Na₂SO₄.

• Crystallization: Concentrate the organic layer to approximately 3 L. Slowly add Heptane (6 L) under agitation at 50°C, then cool to 5°C at a rate of 10°C/hour to induce crystallization.

• Filtration: Filter the white crystalline solid, wash with cold Heptane, and dry in a vacuum oven at 40°C for 24 hours.

Quality Control & Analytical Validation

To ensure the synthesized 2-(2,4-Difluorophenyl)propane-1,2,3-triol meets the stringent requirements for pharmaceutical reference standards[2], the batch must pass the following specifications:

Parameter	Specification	Analytical Method
Appearance	White to off-white crystalline powder	Visual Inspection
Purity	≥ 99.0% (a/a)	Reverse-Phase HPLC (C18, UV @ 254 nm)
Moisture Content	≤ 0.5% w/w	Karl Fischer Titration
Residual Magnesium	≤ 20 ppm	ICP-MS
Identity	Conforms to structure	¹H-NMR and ¹³C-NMR (DMSO-d₆)

Sources

• 1. 2-(2,4-Difluorophenyl)propane-1,2,3-triol | C9H10F2O3 | CID 11217952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(2,4-Difluorophenyl)propane-1,2,3-triol [lgcstandards.com]
• 3. CAS: 173837-65-5 | CymitQuimica [cymitquimica.com]

Application Note: Oxidative Profiling and Degradation Workflows for 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Compound: 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS: 173837-65-5)

Introduction & Rationale2-(2,4-Difluorophenyl)propane-1,2,3-triol [1] is a highly specific polyol structurally characterized by a sterically hindered tertiary alcohol flanked by two primary hydroxyl groups. In the pharmaceutical industry, it is widely recognized as Fluconazole Impurity 1 [2], serving as both a critical synthetic intermediate and a degradation product of triazole-based antifungal active pharmaceutical ingredients (APIs).

Understanding the oxidative susceptibility of this molecule is essential for forced degradation studies (ICH Q1A guidelines) and late-stage synthetic functionalization. Because the molecule contains a 1,2,3-triol moiety, its oxidation can be steered in two completely divergent directions depending on the reagent selected:

• Complete Oxidative Cleavage (C-C Bond Fission)

• Selective Primary Alcohol Oxidation (C-H Bond Oxidation)

As a Senior Application Scientist, I have designed the following self-validating protocols to ensure precise control over these oxidative pathways, utilizing mechanistic causality to dictate experimental choices.

Mechanistic Pathways & Reagent Selection

Pathway A: Oxidative Cleavage via Sodium Periodate (Malaprade Reaction)

When complete fragmentation of the triol is required for mass-balance degradation profiling, [3] is the reagent of choice.

• Causality: NaIO₄ selectively forms cyclic periodate esters with vicinal diols. For a 1,2,3-triol, the reaction is a two-step cascade. The first equivalent of periodate cleaves the C1-C2 bond, yielding formaldehyde and an α-hydroxy ketone intermediate (2-(2,4-difluorophenyl)-2-oxoethanol). Because α-hydroxy ketones are also highly susceptible to periodate oxidation, a second equivalent rapidly cleaves the remaining C2-C3 bond.

• Outcome: The thermodynamic sink of this reaction yields 2,4-difluorobenzoic acid and two equivalents of formaldehyde .

Pathway B: Selective Oxidation via TEMPO/NaClO (Anelli Oxidation)

When structural preservation of the carbon backbone is required, selective oxidation of the primary alcohols to carboxylic acids is achieved using [4] catalyzed by Sodium Hypochlorite (NaClO).

• Causality: The selectivity of this system is governed by strict steric hindrance. The bulky tetramethyl groups of the TEMPO catalyst physically prevent the active oxoammonium ion from accessing the sterically encumbered tertiary C2-hydroxyl group. Consequently, only the C1 and C3 primary alcohols are oxidized.

• Outcome: The reaction yields 2-(2,4-difluorophenyl)-2-hydroxymalonic acid , leaving the tertiary alcohol and C-C bonds intact.

Reaction Pathway Visualization

Caption: Divergent oxidative pathways of 2-(2,4-Difluorophenyl)propane-1,2,3-triol using NaIO₄ (Cleavage) vs. TEMPO (Selective).

Experimental Protocols

Protocol A: Complete Oxidative Cleavage (NaIO₄)

Objective: Generate 2,4-difluorobenzoic acid for degradation standard mapping.

• Substrate Dissolution: Dissolve 1.0 mmol (204.17 mg) of 2-(2,4-Difluorophenyl)propane-1,2,3-triol in 5 mL of Tetrahydrofuran (THF).

• Oxidant Preparation: Dissolve 2.5 mmol (534 mg) of NaIO₄ in 5 mL of deionized water. Causality: A 2.5 molar excess ensures complete cascade cleavage of both vicinal diol units.

• Addition: Cool the THF solution to 0 °C. Add the aqueous NaIO₄ solution dropwise over 10 minutes to control the exothermic cleavage.

• Reaction: Remove the ice bath and stir vigorously at room temperature (20–25 °C) for 3 hours.

• Self-Validation Checkpoint (Quenching): Add 2 mL of saturated aqueous Sodium Thiosulfate (Na₂S₂O₃). Validation: The solution will briefly flash a yellow/brown iodine color before turning colorless. This visual cue confirms the successful reduction of unreacted IO₄⁻ to IO₃⁻/I⁻, preventing artifactual over-oxidation during extraction.

• Workup: Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 2,4-difluorobenzoic acid.

Protocol B: Selective Carboxylation (TEMPO/NaClO)

Objective: Synthesize 2-(2,4-difluorophenyl)-2-hydroxymalonic acid while preserving the tertiary alcohol.

• System Setup: Dissolve 1.0 mmol (204.17 mg) of the triol and 0.05 mmol (7.8 mg, 5 mol%) of TEMPO in 10 mL of Dichloromethane (DCM). Add 0.1 mmol (10.3 mg) of NaBr dissolved in 1 mL of water. Causality: NaBr acts as a co-catalyst, accelerating the regeneration of the oxoammonium ion.

• Buffer Preparation: Prepare 2.5 mmol of aqueous NaClO (bleach). Adjust the pH of the bleach to 8.5–9.0 using 0.5 M NaHCO₃.

• Addition: Cool the biphasic DCM mixture to 0 °C. Add the buffered NaClO solution dropwise over 20 minutes under high-shear stirring.

• Self-Validation Checkpoint (Monitoring): The organic layer should maintain a distinct yellow-orange hue (indicating active TEMPO radical). Validation: If the solution turns colorless prematurely, the pH has dropped below 8.0, degrading the catalyst. Immediately add 1 mL of saturated NaHCO₃ to rescue the catalytic cycle.

• Quenching & Workup: Once LC-MS indicates complete conversion (approx. 2 hours), quench with 1 mL of saturated Na₂S₂O₃. Separate the layers.

• Product Isolation: The target malonic acid derivative is highly polar and resides in the aqueous layer. Acidify the aqueous layer to pH 2.0 using 1M HCl, then extract with Ethyl Acetate (3 × 15 mL). Dry and concentrate to yield the product.

Quantitative Data & Reaction Parameters

The following table summarizes the critical parameters for comparing the two oxidative workflows:

Parameter	Pathway A (Periodate Cleavage)	Pathway B (TEMPO Oxidation)
Primary Reagent	Sodium Periodate (NaIO₄)	TEMPO / NaClO
Equivalents Required	2.5 eq (Stoichiometric excess)	0.05 eq (TEMPO), 2.5 eq (NaClO)
Solvent System	THF / H₂O (1:1 v/v)	DCM / H₂O (Biphasic)
Target Functional Group	Vicinal Diols (C-C Bond Fission)	Primary Alcohols (C-H Oxidation)
Major Product(s)	2,4-Difluorobenzoic acid + Formaldehyde	2-(2,4-Difluorophenyl)-2-hydroxymalonic acid
In-Process Monitoring	TLC (UV active product formation)	LC-MS (Mass shift from 204 to 232 Da)
Quenching Agent	Saturated Na₂S₂O₃	Saturated Na₂S₂O₃

References

• 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CID 11217952) . PubChem.[Link]

• Fluconazole Impurities and Related Compounds . Veeprho Pharmaceuticals. [Link]

• Sodium Periodate (NaIO₄) in Organic Synthesis . Organic Chemistry Portal.[Link]

• TEMPO-Mediated Oxidation . Organic Chemistry Portal. [Link]

Application Note: Chromatographic Purification and Analysis of 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Abstract

2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS 173837-65-5), commonly referred to as Fluconazole Impurity 1, is a highly polar critical intermediate and process-related impurity generated during the synthesis of triazole antifungal agents[1]. With a molecular formula of C9H10F2O3, the compound presents a unique chromatographic challenge[1]. It possesses a highly hydrophilic, hydrogen-bonding propane-1,2,3-triol moiety coupled with a hydrophobic, electron-deficient 2,4-difluorophenyl ring.

As a Senior Application Scientist, I have designed this protocol to address the specific physicochemical behaviors of this molecule. Standard reversed-phase methods often result in poor retention or severe peak tailing due to the triol group's interaction with residual silanols. The following methodologies establish a self-validating system for both the analytical quantification and preparative purification of this compound.

Physicochemical Profiling & Chromatographic Causality

Understanding the molecule's distinct structural domains dictates our stationary and mobile phase selections:

• The Triol Domain (Hydrophilic): The three hydroxyl groups make the molecule highly polar. In Reversed-Phase HPLC (RP-HPLC), this causes the compound to elute very close to the void volume unless highly aqueous mobile phases are employed. Furthermore, hydroxyl groups act as strong hydrogen bond donors, necessitating the use of base-deactivated or polar-embedded stationary phases to prevent peak tailing[2].

• The Difluorophenyl Domain (Hydrophobic/Aromatic): The aromatic ring provides π−π interaction capabilities and strong UV absorbance. The optimal detection wavelength is centered around 260 nm, corresponding to the π→π∗ transition of the fluorinated ring[3],[2].

Methodology A: Preparative RP-HPLC (Primary Workflow)

This method is optimized for the isolation of the triol from less polar synthetic precursors (e.g., epoxides or ketones).

System Suitability & Self-Validation: Before initiating preparative runs, inject a 10 µg/mL analytical standard of the triol. The system is considered validated for preparative scale-up if the theoretical plate count (N) is > 5,000 and the USP tailing factor ( Tf​ ) is ≤ 1.5.

Step-by-Step Protocol:

• Sample Preparation: Dissolve the crude synthetic mixture in 5% Acetonitrile (ACN) in water.

  • Causality: Dissolving the sample in a solvent weaker than or equal to the initial mobile phase prevents peak distortion and premature elution of the polar triol. Filter through a 0.22 µm PTFE syringe filter.

• Column Selection: Utilize a base-deactivated C18 column (e.g., CAPCELL PAK C18 MG II or Hypersil BDS C18, 5 µm, 250 × 4.6 mm for analytical; scale up to 250 × 21.2 mm for preparative)[2],[4].

  • Causality: End-capped, base-deactivated columns minimize secondary interactions between the triol's hydroxyls and acidic silanols.

• Mobile Phase Configuration:

  • Channel A: 0.063% Ammonium Formate in LC-MS grade water[2].

  • Causality: The volatile buffer controls the ionic strength, sharpening the peak without suppressing the UV signal or leaving non-volatile residue post-lyophilization.

  • Channel B: Acetonitrile (HPLC Grade).

• Gradient Elution:

  • 0–5 min: 5% B (Isocratic hold to retain the highly polar triol).

  • 5–20 min: Linear ramp to 60% B.

  • 20–25 min: Wash at 95% B, followed by a 10-minute re-equilibration at 5% B.

• Detection & Collection: Monitor UV absorbance at 260 nm (bandwidth 1 nm)[3]. Collect the early-eluting peak corresponding to the triol.

Methodology B: HILIC Purification (Orthogonal Approach)

When the crude mixture contains highly polar interferences (e.g., unreacted glycerol derivatives) that co-elute in the void volume of RP-HPLC, Hydrophilic Interaction Liquid Chromatography (HILIC) serves as an orthogonal solution.

Step-by-Step Protocol:

• Sample Preparation: Dissolve the sample in 85% ACN.

  • Causality: In HILIC, water is the strong eluting solvent. Injecting the sample in a high-organic solvent ensures the triol partitions effectively into the water-enriched layer on the stationary phase, preventing peak breakthrough.

• Column Selection: Diol-bonded silica column (5 µm).

  • Causality: The diol phase mimics the triol's structure, providing excellent selectivity via hydrogen bonding while avoiding the irreversible adsorption sometimes seen on bare silica.

• Isocratic Elution: 85% ACN / 15% 10 mM Ammonium Acetate (aq).

• Detection: UV at 260 nm. The triol will be strongly retained, eluting after less polar aromatic impurities.

Quantitative Data & Method Robustness

The following table summarizes the robustness parameters established for the RP-HPLC method, ensuring reproducible purification across different laboratory environments.

Table 1: Chromatographic Parameters and Robustness for RP-HPLC Analysis

Parameter	Standard Condition	Robustness Range	Causality / Impact
Column Chemistry	Base-deactivated C18	Hypersil BDS / CAPCELL PAK	Prevents secondary silanol interactions with the triol[2],[4].
Mobile Phase A	0.063% Ammonium Formate	pH 4.0 - 5.0	Buffers the mobile phase, ensuring reproducible peak shapes[2].
Mobile Phase B	Acetonitrile	Methanol alternative	ACN provides lower backpressure and sharper peaks for aromatic compounds.
Flow Rate	1.0 mL/min	0.5 - 1.5 mL/min	Modulates retention time; lower flow increases resolution for closely eluting polar impurities[2].
Column Temp	40 °C	30 - 50 °C	Elevated temperature reduces mobile phase viscosity and improves mass transfer[2].
Detection	UV at 260 nm	258 - 262 nm	Optimal absorption for the 2,4-difluorophenyl chromophore[3],[2].

Workflow Visualization

The following decision tree illustrates the logic for selecting the appropriate purification pathway based on the scale and nature of the crude synthetic mixture.

Workflow for the chromatographic purification of 2-(2,4-Difluorophenyl)propane-1,2,3-triol.

References

• National Center for Biotechnology Information. "2-(2,4-Difluorophenyl)propane-1,2,3-triol | C9H10F2O3 | CID 11217952". PubChem. URL:[Link]

• Acta Chromatographica. "Standardization of determination of correction factor by HPLC slope method using impurities in Fluconazole API and dosage forms". AKJournals. URL:[Link]

• Asian Journal of Pharmaceutical Research and Development. "Detection of Impurities in Bulk Drug and Capsule of Fluconazole". AJPRD. URL: [Link]

• Fisher Scientific. "2-(2,4-Difluorphenyl)propan-1,2,3-triol, Mikromol". Fisher Scientific. URL: [Link]

Sources

• 1. 2-(2,4-Difluorophenyl)propane-1,2,3-triol | C9H10F2O3 | CID 11217952 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. ajprd.com [ajprd.com]
• 4. 2-(2,4-Difluorphenyl)propan-1,2,3-triol, Mikromol 100 mg | Buy Online | Mikromol | Fisher Scientific [fishersci.de]

Technical Notes & Optimization

Technical Support Center: Solubilization Strategies for 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the solvation of amphiphilic pharmaceutical intermediates. 2-(2,4-Difluorophenyl)propane-1,2,3-triol (often encountered as Fluconazole Impurity 1)[1] presents a classic "solvation paradox." This guide deconstructs the physical chemistry behind its behavior and provides field-proven, self-validating protocols to ensure stable, reproducible solutions for your analytical and in vitro workflows.

Part 1: Frequently Asked Questions (Troubleshooting)

Q1: Why does this triol exhibit poor solubility in water and standard polar solvents despite having three hydrophilic hydroxyl groups? A: The solubility issue stems from a severe amphiphilic mismatch and high crystal lattice energy. The molecule consists of a highly polar propane-1,2,3-triol moiety attached to a rigid, highly hydrophobic 2,4-difluorophenyl group[1]. In the solid state, the three hydroxyl groups form a dense, thermodynamically stable intermolecular hydrogen-bonded network. When introduced to a purely polar solvent like water, the solvent cannot disrupt this lattice without incurring a massive entropic penalty from the hydrophobic difluorophenyl ring (which forces water into highly ordered clathrate structures). The energy required to break the crystal lattice exceeds the solvation energy, resulting in precipitation.

Q2: I tried dissolving the powder in pure methanol and pure DMSO, but it remains a cloudy suspension. What is going wrong? A: You are observing a micro-crystalline suspension. While Dimethyl Sulfoxide (DMSO) is a powerful dipolar aprotic solvent with excellent hydrogen-bond accepting capabilities (dielectric constant ~48.9)[2], the dissolution kinetics for dense triol lattices are extremely slow at room temperature. To force solvation, you must introduce kinetic and thermal energy to overcome the activation barrier of lattice disruption. Furthermore, protic solvents like methanol act as both H-bond donors and acceptors, which can sometimes merely replace the crystal H-bonds without adequately solvating the hydrophobic fluorinated ring[3].

Q3: How can I formulate this compound for aqueous in vitro assays without it crashing out of solution? A: Direct dilution of a DMSO stock into aqueous buffers will cause immediate "solvent-shift" precipitation due to hydrophobic repulsion. You must use a co-solvency or encapsulation strategy. By introducing a complexing agent like Hydroxypropyl-β-cyclodextrin (HP-β-CD) or a surfactant (e.g., Tween-20) into the aqueous phase before adding the stock, you create a thermodynamic sink. The cyclodextrin's hydrophobic cavity encapsulates the 2,4-difluorophenyl ring, while its hydrophilic exterior—combined with the triol groups—ensures compatibility with the bulk aqueous phase.

Part 2: Quantitative Data & Solvent Compatibility

To select the appropriate solvent system, you must match the thermodynamic mechanism to your downstream application.

Solvent System	Solvating Power	Thermodynamic Mechanism of Action	Recommended Application
100% Water / PBS	Poor (<0.1 mg/mL)	Fails to break H-bond lattice; hydrophobic repulsion of the difluorophenyl ring.	Not recommended.
100% Methanol	Moderate	Competes for H-bonds but provides limited hydrophobic shielding.	Analytical extractions[3].
100% DMSO	Excellent (>10 mg/mL)	Dipolar aprotic nature aggressively disrupts the triol H-bond network[2].	Primary concentrated stocks.
DMSO + HP-β-CD (aq)	Excellent	DMSO breaks the lattice; CD encapsulates the hydrophobic difluorophenyl ring.	In vitro bioassays.

Part 3: Solvation Workflow & Mechanism

The following diagram illustrates the thermodynamic barriers and the necessary interventions to achieve a fully solvated state.

Thermodynamic and kinetic workflow for overcoming amphiphilic solvation barriers.

Part 4: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By following the verification checks, you ensure the physical chemistry of the solution is correct before proceeding to sensitive assays.

Phase 1: Preparation of a 10 mM Master Stock

Causality: We use anhydrous DMSO to act as a pure hydrogen-bond acceptor, stripping the triol molecules from their solid-state lattice without introducing competing water molecules[2].

• Weighing: Accurately weigh 2.04 mg of 2-(2,4-Difluorophenyl)propane-1,2,3-triol (MW: ~204.17 g/mol )[1] into a clean, dry amber glass vial.

• Solvent Addition: Add exactly 1.0 mL of anhydrous DMSO (≥99.9% purity).

• Thermal-Kinetic Disruption: Seal the vial and place it in an ultrasonic water bath pre-heated to 45°C. Sonicate for 10–15 minutes.

• Validation Check (The Tyndall Effect): Remove the vial and shine a standard red or green laser pointer through the liquid.

  • Pass: The beam is invisible as it passes through the liquid (optically clear, complete solvation).

  • Fail: The beam path is visible (Tyndall scattering). Micro-crystals remain. Return to sonication for 10 more minutes.

Phase 2: Preparation of a 100 µM Aqueous Working Solution

Causality: Direct injection of the DMSO stock into water causes the difluorophenyl rings to rapidly aggregate to minimize water contact. Pre-dissolving a cyclodextrin in the aqueous phase creates hydrophobic "pockets" ready to receive the drug molecules[4].

• Carrier Preparation: Prepare a 5% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your target aqueous buffer (e.g., PBS, pH 7.4).

• Dilution: Place 990 µL of the HP-β-CD buffer into a vortexing tube.

• Solvent Shift: While vortexing the buffer at medium speed, add 10 µL of the 10 mM DMSO stock dropwise directly into the center of the vortex.

• Validation Check: Observe the solution against a dark background. It must remain perfectly transparent. If any opalescence (cloudiness) appears, the rate of addition was too fast, or the cyclodextrin concentration must be increased to accommodate the hydrophobic load.

References

• 2-(2,4-Difluorophenyl)propane-1,2,3-triol - PubChem Source: National Institutes of Health (nih.gov) URL:[Link]

• FLUCONAZOLE Fluconazolum (Pharmacopoeia Monograph) Source: DrugFuture URL:[Link]

• DMSO Physical Properties Source: gChem Global URL:[Link]

Sources

• 1. 2-(2,4-Difluorophenyl)propane-1,2,3-triol | C9H10F2O3 | CID 11217952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. gchemglobal.com [gchemglobal.com]
• 3. drugfuture.com [drugfuture.com]
• 4. 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol CAS#: 118689-07-9 [m.chemicalbook.com]

Reducing unwanted byproducts in 2-(2,4-Difluorophenyl)propane-1,2,3-triol reactions

Welcome to our dedicated technical support center for the synthesis of 2-(2,4-Difluorophenyl)propane-1,2,3-triol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this crucial intermediate. Here, we provide in-depth troubleshooting advice and frequently asked questions in a practical question-and-answer format, grounded in established scientific principles and field-proven insights.

Troubleshooting Guide: Unwanted Byproducts and Optimization Strategies

The synthesis of 2-(2,4-difluorophenyl)propane-1,2,3-triol, a key intermediate in the preparation of several active pharmaceutical ingredients, including fluconazole, often involves the hydrolysis of an epoxide precursor. The primary challenge in this reaction is controlling the formation of unwanted byproducts, which can complicate purification and reduce the overall yield and purity of the desired product. This guide will address the most common issues and provide strategies to mitigate them.

Q1: My reaction is producing a significant amount of an isomeric diol. What is causing this, and how can I improve the regioselectivity of the reaction?

A1: The formation of an isomeric diol is the most common byproduct issue and arises from the non-regioselective ring-opening of the epoxide precursor. The nucleophile (water or hydroxide) can attack either the more substituted (tertiary) or the less substituted (primary) carbon of the oxirane ring. The reaction conditions, particularly the pH, play a crucial role in determining the site of nucleophilic attack.

• Under acidic conditions , the epoxide oxygen is protonated, and the ring-opening proceeds via a mechanism with significant SN1 character. The nucleophile preferentially attacks the more substituted carbon, which can better stabilize the developing positive charge.[1]

• Under basic or neutral conditions , the reaction follows an SN2 mechanism, where the nucleophile attacks the less sterically hindered carbon atom.[2]

Troubleshooting Strategies:

• Strict pH Control: The choice between acidic and basic conditions is the primary determinant of regioselectivity. To favor the formation of the desired 2-(2,4-difluorophenyl)propane-1,2,3-triol, which results from the attack at the tertiary carbon, acidic conditions are generally preferred. However, if the isomeric diol from attack at the primary carbon is the major product, it indicates that the reaction conditions are not sufficiently acidic or have drifted into the basic range.

• Catalyst Selection:

  • Brønsted Acids: Strong Brønsted acids like sulfuric acid or formic acid can be used to promote the desired regioselectivity.[3]

  • Lewis Acids: Lewis acids such as titanium tetrachloride (TiCl4) or scandium triflate (Sc(OTf)3) can also be employed to activate the epoxide and direct the nucleophilic attack to the more substituted carbon.[2][4] The choice and loading of the Lewis acid can significantly influence the outcome.

• Solvent and Temperature Optimization:

  • Solvent: The polarity of the solvent can influence the stability of the transition state. Protic solvents can participate in the reaction and may lead to a mixture of products. Aprotic solvents are often preferred for better control.

  • Temperature: Lowering the reaction temperature can sometimes enhance selectivity by favoring the kinetically controlled product.

Experimental Protocol: Acid-Catalyzed Hydrolysis of 1-[[2-(2,4-difluorophenyl)oxiranyl]methyl]-1H-1,2,4-triazole

• Dissolve the epoxide precursor (1.0 eq) in a suitable solvent, such as formic acid.[3]

• Heat the solution to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, remove the solvent under reduced pressure.

• Neutralize the residue carefully with a base, such as a 10% potassium carbonate solution, to a neutral pH.

• Extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic phase to obtain the crude product, which can then be purified by recrystallization or column chromatography.

Q2: I am observing byproducts that suggest an elimination reaction has occurred. How can I prevent this?

A2: The formation of unsaturated byproducts, such as Z-2-(2,4-difluorophenyl)-3-(1-H-1,2,4-triazole-1-yl)-2-propen-1-ol, indicates that an elimination reaction is competing with the desired hydrolysis. [5] This is more likely to occur under harsh reaction conditions, particularly with strong bases and high temperatures.

Troubleshooting Strategies:

• Milder Reaction Conditions: Avoid using excessively strong bases or high temperatures. If basic conditions are required for other reasons, consider using a weaker base (e.g., potassium carbonate instead of sodium hydroxide) and running the reaction at a lower temperature for a longer duration.

• Control of Leaving Groups: If the synthesis involves a precursor with a good leaving group, this can promote elimination. Ensure that the reaction is designed to favor substitution over elimination.

Q3: My final product is contaminated with unreacted starting material. How can I drive the reaction to completion?

A3: Incomplete conversion of the starting epoxide is a common issue that can be addressed by optimizing several reaction parameters.

Troubleshooting Strategies:

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient amount of time. Monitor the reaction progress by a suitable analytical method like HPLC to determine the point of maximum conversion.

• Reagent Stoichiometry: An excess of the nucleophile (water) and the catalyst (acid or base) can help drive the reaction to completion. However, be mindful that excessive catalyst can sometimes promote side reactions.

• Temperature: Increasing the reaction temperature can increase the reaction rate, but this must be balanced against the risk of increased byproduct formation. A careful temperature optimization study is recommended.

Frequently Asked Questions (FAQs)

Q4: What is the typical synthesis route for 2-(2,4-Difluorophenyl)propane-1,2,3-triol?

A4: A common synthetic route involves the hydrolysis of an epoxide precursor, such as 1-[[2-(2,4-difluorophenyl)oxiranyl]methyl]-1H-1,2,4-triazole. This epoxide is often synthesized from 2',4'-difluoro-2-(1H-1,2,4-triazol-1-yl)acetophenone through a reaction with trimethylsulfoxonium iodide (Corey-Chaykovsky reaction).[6][7] The subsequent ring-opening of the epoxide with water under acidic conditions yields the desired triol.

Q5: What analytical methods are recommended for monitoring the reaction and assessing the purity of the final product?

A5: High-Performance Liquid Chromatography (HPLC) is the most widely used technique for both in-process monitoring and final purity assessment of 2-(2,4-difluorophenyl)propane-1,2,3-triol and related substances.[8][9][10]

• Typical HPLC conditions:

  • Column: A reversed-phase column, such as a C18 column, is commonly used.[8]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., sodium acetate) and an organic solvent (e.g., acetonitrile or methanol) is often employed to achieve good separation of the main product from its impurities.[8][10]

  • Detection: UV detection at a wavelength of around 261 nm is suitable for these aromatic compounds.[10]

For the identification of unknown impurities, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is a powerful tool for structural elucidation.[5][10]

Q6: Are there any specific safety precautions I should take when running these reactions?

A6: Yes, standard laboratory safety practices should always be followed. Additionally, be aware of the specific hazards associated with the reagents used:

• Epoxides: Many epoxides are potential mutagens and should be handled with care in a well-ventilated fume hood.

• Strong Acids and Bases: These are corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Solvents: Many organic solvents are flammable and/or toxic. Ensure proper storage and handling procedures are followed.

• Sodium Hydride: If used in the synthesis of the epoxide precursor, sodium hydride is highly reactive with water and should be handled under an inert atmosphere.

Visualizations

Reaction Pathway and Potential Byproducts

Caption: Reaction pathway for the hydrolysis of the epoxide precursor showing the influence of acidic and basic conditions on product and byproduct formation.

Troubleshooting Workflow for Isomeric Byproduct Formation

Caption: A step-by-step workflow for troubleshooting the formation of isomeric diol byproducts.

Quantitative Data Summary

Impurity	Typical Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
2-(2,4-difluorophenyl)-1,3-bis (1H-1,2,4-triazole-1-yl)-2-propan-2-ol (Impurity A)	HPLC	3.0 µg/mL	10.0 µg/mL	[9]
2-(2,4-Difluorophenyl) -1-(1H-1,2,4-triazol-1-yl) -3-(4H-1,2,4- triazol-4-yl) propan-2-yl dihydrogen phosphate (Impurity B)	HPLC	3.0 µg/mL	22.0 µg/mL	[9]
2-(2-fluorophenyl) -1,3-bis (1H-1,2,4-triazole -1-yl)-2-propyl dihydrogen phosphate (Impurity C)	HPLC	5.0 µg/mL	21.3 µg/mL	[9]

References

• Advancement in Quantitative Analytical Method Development for Fluconazole: A Review. (n.d.). International Journal of Research Trends and Innovation. [Link]

• Li, Q., et al. (2016). Development and Validation of HPLC Method for Analysis of Impurities of Fosfluconazole in Pharmaceutical Products. Journal of Pharmaceutical Research International, 13(1), 1-9. [Link]

• CN104764829A - Method for measuring fluconazole related substances and unknown characteristic impurity. (2015).

• Simultaneous determination and method validation of fluconazole and its impurities by high performance thin layer chromatography using reflectance scanning densitometry. (n.d.). ResearchGate. [Link]

• Isolation and Analysis of Fluconazole Impurities. (n.d.). Scribd. [Link]

• EP1001947A1 - Process for manufacturing fluconazole. (2000).

• Synthesis of 2-(2,4-DIFLUOROPHENYL)-3-(1H-1,2,4-TRIAZOL-1-YL)-1,2-PROPANEDIOL. (n.d.). PrepChem.com. [Link]

• DE60114889T2 - PROCESS FOR THE PREPARATION OF FLUCONAZOLE AND CRYSTAL MODIFICATIONS THEREOF. (2006).

• Fluconazole Analogs and Derivatives: An Overview of Synthesis, Chemical Transformations, and Biological Activity. (2024). MDPI. [Link]

• Improved synthesis of fluconazole by using nano-SSA as a green catalyst. (2014). Bulgarian Chemical Communications. [Link]

• 1,3-bis(1,2,4-triazol-1-yl)propan-2-ol derivatives: synthesis, antifungal evaluation and QSAR studies by Hansch analysis. (2007). Semantic Scholar. [Link]

• (PDF) 2-(2,4-Difluorophenyl)-1,3-bis(1,2,4-triazol-1-yl)propan-2-ol derivatives: Synthesis, antifungal evaluation and QSAR studies by Hansch analysis. (2007). ResearchGate. [Link]

• CN105777486A - Synthesis method of 2-[2-(2,4-diflurophenyl)-2-propen-1-yl)-1,3-propanediol. (2016).

• [Synthesis and antifungal activity of 1-(1H-1,2,4-triazole-1-yl)-2-(2,4-difluorophenyl)-3-substituted-2-propanols]. (1997). PubMed. [Link]

• Synthesis. (n.d.). University of Bristol. [Link]

• Switch in regioselectivity of epoxide ring-opening by changing the organometallic reagent. (2006). Organic & Biomolecular Chemistry. [Link]

• CN103087011A - Method for preparing (S)-3,4-difluorophenyl oxirane through hydrolytic kinetic resolution. (2013).

• Regioselectivity of acid-catalyzed ring-opening of epoxides. (2013). Chemistry Stack Exchange. [Link]

• Synthesis and Hydrolysis of 2‐(2,6‐Dichlorophenyl)‐4,6‐Dimethyl‐1,3‐Dioxane. (1970). Journal of Pharmaceutical Sciences. [Link]

• AN ALTERNATIVE REGIOSELECTIVE RING-OPENING OF EPOXIDES TO CHLOROHYDRINS MEDIATED BY CHLOROTITANIUM(IV) REAGENTS. (2007). HETEROCYCLES. [Link]

• On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. (2020). Beilstein Journal of Organic Chemistry. [Link]

• Regioselectivity of KHF2 ring opening of epoxide 83 in DMF and ethylene.... (2023). ResearchGate. [Link]

• Oxirane – Knowledge and References. (n.d.). Taylor & Francis. [Link]

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• 6. EP1001947A1 - Process for manufacturing fluconazole - Google Patents [patents.google.com]
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• 8. ijrti.org [ijrti.org]
• 9. journaljpri.com [journaljpri.com]
• 10. CN104764829A - Method for measuring fluconazole related substances and unknown characteristic impurity - Google Patents [patents.google.com]

Preventing thermal degradation of 2-(2,4-Difluorophenyl)propane-1,2,3-triol during distillation

Technical Support Center: Distillation of 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 2-(2,4-Difluorophenyl)propane-1,2,3-triol. This molecule, like many complex polyols used in pharmaceutical synthesis, is susceptible to thermal degradation during purification by distillation. This resource provides in-depth, experience-based answers to common challenges, moving beyond simple instructions to explain the underlying chemical principles. Our goal is to empower you to optimize your distillation process, maximize yield, and ensure the highest product purity.

Section 1: FAQs - Understanding the Fundamentals

This section addresses foundational questions about the thermal instability of your compound and the core principles of its purification.

Q1: Why is 2-(2,4-Difluorophenyl)propane-1,2,3-triol prone to thermal degradation during distillation?

A1: The susceptibility to thermal degradation arises from the molecule's structure: a polyol (specifically, a glycerol derivative) attached to an activated difluorophenyl ring. At elevated temperatures, several degradation pathways can become active:

• Dehydration: The propane-1,2,3-triol moiety is similar to glycerol, which is known to undergo intramolecular dehydration to form products like 3-hydroxypropionaldehyde or acrolein.[1][2] This is a primary concern, as it introduces reactive impurities.

• Oxidation: If oxygen is present in the system (e.g., from atmospheric leaks), the secondary and primary alcohol groups are susceptible to oxidation, forming ketones and aldehydes. This not only creates impurities but often leads to colored byproducts.

• C-C Bond Cleavage: At higher temperatures, the carbon-carbon bonds within the propanetriol backbone can break, leading to smaller, volatile fragments like formaldehyde and acetaldehyde.[1][2]

• Aromatic Ring Reactions: While the difluorophenyl group is generally stable, the high temperatures required for atmospheric distillation can promote side reactions, potentially involving the fluorine substituents.[3][4][5]

Distilling at atmospheric pressure would require temperatures high enough to activate these degradation pathways, leading to yield loss, product discoloration, and the formation of difficult-to-remove impurities.

Q2: How does vacuum distillation help prevent this degradation?

A2: Vacuum distillation is the cornerstone of purifying thermally sensitive compounds.[6] Its principle is based on the direct relationship between a liquid's boiling point and the pressure above its surface. By reducing the system pressure, we lower the temperature required to achieve boiling.[6][7]

For a high-boiling-point compound like 2-(2,4-Difluorophenyl)propane-1,2,3-triol, this means we can induce it to vaporize at a temperature below its decomposition threshold. This allows for effective separation from non-volatile impurities without damaging the molecule itself. The key advantages are:

• Prevention of Degradation: Lower operating temperatures minimize the risk of dehydration, oxidation, and bond cleavage.[6]

• Increased Purity: Enables the separation of your target molecule from high-molecular-weight starting materials or polymeric byproducts.

• Enhanced Yield: By avoiding thermal loss, the overall recovery of pure product is significantly improved.[6]

Q3: What type of distillation equipment is most suitable for this compound?

A3: For thermally sensitive, high-boiling-point compounds, minimizing the time the molecule spends at high temperatures ("residence time") is critical. Therefore, advanced distillation techniques are strongly recommended over traditional batch distillation setups.

• Short-Path Distillation: This is an excellent choice for lab-scale and pilot-scale purification. The key feature is the short distance between the evaporator surface and the condenser. Vapors travel only a few centimeters before condensing, which minimizes pressure drop and allows for operation at very deep vacuum levels (e.g., 0.001 mbar).[8] This maximizes the reduction in boiling point.

• Wiped-Film Evaporation (WFE): For larger scale or continuous processing, WFE is the industry standard.[9][10][11][12] A rotating wiper system continuously spreads a thin film of the crude material on a heated surface.[10][11] This creates a massive surface area for evaporation, allowing for extremely rapid and efficient heat transfer and very short residence times (often just a few seconds).[13] This technique is ideal for viscous or fouling materials and provides superior protection against thermal degradation.[11][12]

Section 2: Troubleshooting Guide - Common Distillation Issues

This section is structured to help you diagnose and solve specific problems you may encounter during your experiments.

Symptom	Potential Root Cause(s)	Recommended Actions & Explanation
Product is discolored (yellow/brown)	1. Oxygen Leak: Air is entering the system and oxidizing the alcohol groups. 2. Excessive Temperature: The heating mantle or oil bath temperature is too high. 3. Long Residence Time: The compound is exposed to heat for too long, even at a "safe" temperature.	1. Perform a leak test. Before heating, pull a deep vacuum on the dry system and isolate the pump. A stable vacuum indicates a tight system. If the pressure rises quickly, check all joints, seals, and tubing for leaks.[14][15] 2. Reduce the heating temperature. The goal is gentle, controlled boiling, not vigorous reflux. Lower the setpoint and observe. 3. Switch to a higher-efficiency system. If using a standard distillation setup, consider moving to a short-path or wiped-film apparatus to minimize heat exposure time.[11][13]
"Bumping" or Uncontrolled Boiling	1. Lack of Nucleation Sites: In a vacuum, liquids can superheat easily, leading to sudden, violent boiling.[16] 2. High Viscosity: The crude material may be too thick for smooth boiling.	1. Do NOT use standard boiling chips. They are ineffective under vacuum as their trapped air is quickly removed.[17][18] Use a magnetic stirrer with a stir bar for vigorous agitation.[17][19] For highly viscous materials, introducing a fine stream of inert gas (like nitrogen) through a capillary ebulliator is the most effective method.[17][19]
Inability to Reach Target Vacuum	1. System Leaks: The most common cause. 2. Pump Inefficiency: The vacuum pump oil is contaminated or the pump requires maintenance. 3. Outgassing: Volatile impurities in the crude material are vaporizing and increasing the system pressure.	1. Check all connections. Ensure ground glass joints are properly greased (if applicable) and clamps are secure.[14] 2. Service the vacuum pump. Change the pump oil regularly. Ensure the cold trap is properly chilled (e.g., with dry ice/acetone) to prevent solvent vapors from contaminating the pump oil.[17] 3. Perform a pre-degassing step. Before applying high heat, hold the crude material under moderate vacuum at a lower temperature to gently remove residual solvents or low-boiling impurities.
Low or No Distillate Collection	1. Insufficient Vacuum: The pressure is not low enough to achieve the required boiling point at your set temperature. 2. Temperature Too Low: The heating source is not providing enough energy for vaporization. 3. Condenser Too Hot: The condenser fluid is not cold enough to condense the vapors effectively.	1. Troubleshoot the vacuum system (see above). A pressure-temperature nomograph can help you determine the required vacuum for your target boiling point. 2. Gradually increase the heating temperature. Increase the setpoint in small increments (e.g., 5 °C) and allow the system to equilibrate. 3. Check your condenser. Ensure the cooling fluid is circulating at the correct temperature and flow rate.

Section 3: Recommended Experimental Protocol

This section provides a detailed methodology for a lab-scale short-path distillation.

Objective: To purify crude 2-(2,4-Difluorophenyl)propane-1,2,3-triol by removing non-volatile impurities while preventing thermal degradation.

Apparatus:

• Short-path distillation head with vacuum jacket

• Heating mantle with magnetic stirring

• Round bottom flask (boiling flask)

• Receiving flasks (fraction collector or "cow" type receiver recommended)

• Digital vacuum gauge

• Two-stage rotary vane vacuum pump

• Cold trap (Dewar with dry ice/acetone or a cryo-cooler)

• Chiller/circulator for condenser

• All necessary clamps, tubing, and joint grease

Step-by-Step Methodology:

• System Preparation & Leak Check:

  • Thoroughly clean and dry all glassware to prevent contamination.

  • Assemble the complete, empty distillation apparatus. Apply a thin, even layer of vacuum grease to all ground glass joints.

  • Connect the vacuum pump with the cold trap in-line.

  • Turn on the vacuum pump and evacuate the system. A well-sealed system should reach a pressure below 50 millitorr (<0.07 mbar).[20]

  • Close the isolation valve to the pump and monitor the pressure for 5-10 minutes. A pressure rise of more than a few millitorr per minute indicates a leak that must be fixed before proceeding.[15]

• Charging the Flask:

  • Once the system is confirmed to be vacuum-tight, release the vacuum by introducing an inert gas like nitrogen.

  • Add the crude 2-(2,4-Difluorophenyl)propane-1,2,3-triol and a magnetic stir bar to the boiling flask. Do not fill the flask more than half full.

  • Reassemble the apparatus.

• Degassing (Initial Evacuation):

  • Start the condenser circulator (set to e.g., 10 °C).

  • Fill the cold trap with dry ice and acetone or turn on the cryo-cooler.

  • Turn on the magnetic stirrer to a moderate speed.

  • Slowly and carefully open the system to the vacuum pump.[16] Watch for initial bubbling as residual solvents or volatile impurities are removed.

  • Allow the system to degas under full vacuum at room temperature until bubbling subsides.

• Distillation:

  • Begin heating the boiling flask slowly using the heating mantle. Increase the temperature in 5-10 °C increments.

  • Observe the crude material for the onset of boiling and the distillation head for the first signs of condensation.

  • Record the vapor temperature and the vacuum pressure. This is the boiling point of the first fraction.

  • Collect any initial low-boiling impurities (the "forerun") in the first receiving flask.

  • Once the vapor temperature stabilizes and clear, colorless distillate is observed, rotate the fraction collector to a new receiving flask to collect the main product fraction.

  • Maintain a steady distillation rate by making small, careful adjustments to the heating temperature. Avoid overheating, which can cause flooding of the column.[20]

• Shutdown:

  • When the distillation rate slows significantly or the desired amount of product is collected, turn off the heating mantle and lower it from the flask.

  • Allow the system to cool under vacuum.

  • CRITICAL: Do not introduce air into a hot system, as this can cause rapid oxidation of the residue.[16]

  • Once the boiling flask has cooled to below 50 °C, slowly vent the system to atmospheric pressure with an inert gas (nitrogen is preferred over air).

  • Turn off the vacuum pump and disassemble the apparatus.

Process Monitoring & Quality Control:

• Thermogravimetric Analysis (TGA): Before scaling up, performing a TGA on a small sample of the crude material can provide valuable data on the onset temperature of decomposition, helping you define a maximum safe operating temperature.[21][22][23]

• Post-Distillation Analysis: Analyze the collected fractions using techniques like HPLC, GC-MS, and Karl Fischer titration to confirm purity, identify any minor impurities, and check for residual water content.

Section 4: Visualizing the Process

Troubleshooting Logic Flow

This diagram outlines the decision-making process when encountering common distillation problems.

Caption: Troubleshooting flowchart for common distillation issues.

Principle of Short-Path Distillation

This diagram illustrates the key advantage of short-path distillation for thermally sensitive molecules.

Caption: Short-path distillation minimizes vapor transit distance.

References

• Understanding the Wiped Film Evaporator: Principles and Applic
• How to Operate and Maintain a Short Path Distill
• THERMAL DECOMPOSITION BEHAVIOR OF CRUDE GLYCERIN.ABCM.
• Wiped Film Evaporators: Working Principle, Design & Applic
• Wiped Film Distillation: Applic
• Vacuum Distill
• Reducing bumping in vacuum distill
• Mechanistic investigation of the formation of fluorinated polycyclic aromatic compounds during the thermal decomposition of polyvinylidene fluoride. (2025). PubMed.
• (PDF) Thermal Analysis Methods in Pharmaceutical Quality Control. (2019).
• Wiped Film Evaporator Working Principle. (2020). WKIE LAB.com.
• Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024). AZoM.com.
• Thermal Processing of Low-Grade Glycerol to Alcohols for Biodiesel Fuel Production, Phase II.ROSA P.
• glass wool to control bumping during vacuum distill
• Wiped Film Evapor
• Investigation of the thermal decomposition mechanism of glycerol: the combination of a theoretical study based on the Minnesota functional and experimental support. (2021). RSC Publishing.
• 16.11 Extractions and Distillations.Environment, Health and Safety, University of Colorado Boulder.
• boiling chips in vacuum distill
• Stabilization of organic compounds. (1944).
• Investigation of the thermal decomposition mechanism of glycerol: the combination of a theoretical study based on the Minnesota functional and experimental support. (2021). RSC Publishing.
• Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating R
• How to Troubleshoot a Simple Distillation Appar
• Mastering Short Path Distillation: Gauge Selection and Gauge Placement PLUS+ A Troubleshooting Tip! (2025). Beaker & Wrench.
• TGA for crude and pure glycerol pyrolysis at different heating rates and their DTG plots.
• Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products. (2022). PMC.
• Thermal Analysis – A Review of Techniques and Applications in the Pharmaceutical Sciences. (2010). American Pharmaceutical Review.
• What Are The Problems With Short Path Distill
• Short Path Distillation - Step by Step Guide and SOP. (2019). Goldleaf Scientific.
• Thermal Behavior of Fluorinated Aromatic Polyethers and Poly(ether ketone)s. (1996). Macromolecules.
• Organic solvents distillation for purific
• Thermal Degradation of High-Temperature Fluorinated Polyimide and its Carbon Fiber Composite. (2010).
• Thermal Degradation of High-Temperature Fluorinated Polyimide and its Carbon Fiber Composite. (2010).
• Production of Polyester Polyols - Vacuum Melting Method. (2024). Sabtech Machine.
• Thermal decomposition mechanism and kinetics of perfluorooctanoic acid (PFOA) and other perfluorinated carboxylic acids: a theoretical study. (2014). Environmental Science: Processes & Impacts.
• What is the Difference between a stabilizer column and distillation column? (2017).
• Understanding Vacuum Distill
• High Vacuum Distillation Unit And Application On N
• High Temperature Vacuum Distill
• Vacuum distill
• Solvent Stabilizer Systems.Sigma-Aldrich.
• Organic stabilizers. (1993).

Sources

• 1. Investigation of the thermal decomposition mechanism of glycerol: the combination of a theoretical study based on the Minnesota functional and experimental support - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Investigation of the thermal decomposition mechanism of glycerol: the combination of a theoretical study based on the Minnesota functional and experimental support - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Mechanistic investigation of the formation of fluorinated polycyclic aromatic compounds during the thermal decomposition of polyvinylidene fluoride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. epublications.marquette.edu [epublications.marquette.edu]
• 6. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 7. Understanding Vacuum Distillation [sihaienergytech.com]
• 8. valveandcontrol.com [valveandcontrol.com]
• 9. Wiped film evaporator or thin film evaporator | Ablazeglassworks [ablazeglassworks.com]
• 10. rootsciences.com [rootsciences.com]
• 11. gwsionline.com [gwsionline.com]
• 12. wkielab.com [wkielab.com]
• 13. scribd.com [scribd.com]
• 14. How to Operate and Maintain a Short Path Distillation Unit? - WELL ONE Chemical [welloneupe.com]
• 15. beakerandwrench.com [beakerandwrench.com]
• 16. 16.11 Extractions and Distillations [ehs.cornell.edu]
• 17. rubingroup.org [rubingroup.org]
• 18. echemi.com [echemi.com]
• 19. Sciencemadness Discussion Board - Reducing bumping in vacuum distillation - Powered by XMB 1.9.11 [sciencemadness.org]
• 20. Blog - Short Path Distillation - Step by Step Guide and SOP - Your top of the line source for laboratory products. We offer a wide range of products including reactors, rotary evaporators, vacuum pumps, distillation equipm [goldleaflabs.com]
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• 22. Thermal Analysis in Pharmaceutical Research, Development, and Quality Control - TA Instruments [tainstruments.com]
• 23. Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates [mdpi.com]

Overcoming steric hindrance when reacting 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Technical Support Center: Troubleshooting 2-(2,4-Difluorophenyl)propane-1,2,3-triol Reactions Subtitle: Advanced Troubleshooting Guide for Sterically Hindered Tertiary Alcohols

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with 2-(2,4-Difluorophenyl)propane-1,2,3-triol[1]. As a critical intermediate in the synthesis of azole antifungals (e.g., fluconazole analogues), this molecule presents a formidable synthetic challenge: a highly sterically hindered tertiary alcohol at the C2 position, flanked by two primary hydroxyls and an ortho-fluorinated aromatic ring.

This guide provides field-proven, self-validating protocols to overcome these steric barriers, focusing on regioselective protection and advanced catalytic activation.

FAQ 1: Regioselective Protection of the Triol Backbone

Q: How do I selectively protect the primary hydroxyls (C1, C3) while leaving the highly hindered C2 tertiary alcohol exposed for subsequent reactions?

The Causality (Why it works): The C2 position is shielded by the bulky 2,4-difluorophenyl group. The fluorine atom at the ortho position (C2') exerts significant steric and electrostatic repulsion, effectively blocking the trajectory of bulky reagents. By leveraging this innate steric disparity, we can use hyper-bulky silyl chlorides, such as tert-butyldiphenylsilyl chloride (TBDPS-Cl), to exclusively target the unhindered primary alcohols (C1, C3). The TBDPS group is physically too large to access the C2 pocket, ensuring near-perfect regioselectivity.

Table 1: Comparison of Silyl Protection Strategies for 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Protecting Group	Reagent System	Selectivity (1° vs 3°)	Typical Yield	Steric Clash Risk at C2
TMS	TMS-Cl, Et₃N	Poor (Forms mixtures)	< 40%	Low
TBS	TBS-Cl, Imidazole	Moderate	~ 65%	Medium
TBDPS	TBDPS-Cl, Imidazole	Excellent (> 98%)	> 90%	High (Favorable for selectivity)

Step-by-Step Methodology: TBDPS Protection Self-Validating Protocol:

• Preparation: Dissolve 1.0 equivalent of 2-(2,4-Difluorophenyl)propane-1,2,3-triol in anhydrous DMF (0.5 M concentration) under an inert argon atmosphere.

• Base Addition: Add 4.0 equivalents of Imidazole. Cool the reaction vessel to 0 °C using an ice bath.

• Reagent Addition: Dropwise add 2.2 equivalents of TBDPS-Cl.

• Reaction: Remove the ice bath and stir at room temperature (20-25 °C) for 12 hours.

• Workup: Quench the reaction with deionized water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation Check: Analyze the crude product via ¹H NMR. Successful regioselective protection is confirmed by the disappearance of the primary -OH triplets and the persistence of a sharp singlet for the C2-OH (exchangeable with D₂O).

FAQ 2: Activating and Reacting the Hindered C2 Tertiary Alcohol

Q: My esterification at the C2 position is failing, yielding <5% product. Standard DMAP/pyridine conditions do not work. How can I overcome the steric hindrance?

The Causality (Why it works): Standard acylation relies on nucleophilic catalysis (e.g., DMAP forming an acylpyridinium intermediate). However, the ortho-fluorine of the 2,4-difluorophenyl group creates a rigid, electron-dense barrier that repels the bulky acylpyridinium complex.

To bypass this, you must switch from nucleophilic catalysis to extreme Lewis acid catalysis. Scandium trifluoromethanesulfonate (Sc(OTf)₃) is an exceptionally active Lewis acid that coordinates directly with the acid anhydride[2]. This coordination drastically lowers the LUMO of the electrophile, generating a highly reactive acylium-like species that is small enough and electrophilic enough to be attacked by the hindered C2 tertiary alcohol at room temperature[2].

Step-by-Step Methodology: Sc(OTf)₃-Catalyzed Acylation Self-Validating Protocol:

• Preparation: Dissolve 1.0 equivalent of the C1,C3-diprotected triol in anhydrous acetonitrile (MeCN) to a concentration of 0.25 M.

• Electrophile Addition: Add 3.0 equivalents of the desired acid anhydride (e.g., Acetic Anhydride).

• Catalyst Addition: Add 1 to 5 mol % of anhydrous Sc(OTf)₃. Crucial: Ensure the Sc(OTf)₃ is handled under inert conditions as moisture can competitively bind to the scandium center.

• Reaction: Stir the mixture at room temperature (25 °C) for 2 to 5 hours. Do not heat, as elevated temperatures promote elimination byproducts.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the generated carboxylic acid. Extract with Dichloromethane (DCM), dry over MgSO₄, and concentrate.

• Self-Validation Check: Perform IR spectroscopy on the isolated product. The complete disappearance of the broad O-H stretch (~3400 cm⁻¹) and the appearance of a sharp, strong ester C=O stretch (~1740 cm⁻¹) validates the conversion.

FAQ 3: Troubleshooting Elimination Byproducts

Q: I am observing alkene byproducts instead of the desired substitution at C2. How do I prevent this?

The Causality (Why it works): The C2 tertiary alcohol is benzylic to a highly electron-withdrawing 2,4-difluorophenyl ring. Under strongly basic conditions (e.g., NaH, KOtBu) or at elevated temperatures, the intermediate can readily undergo E1cB or E2 elimination to form a stable, conjugated alkene. Solution: Maintain strictly neutral or mildly acidic conditions (such as the Sc(OTf)₃ protocol above) and strictly control the temperature (≤ 25 °C). If etherification is required instead of esterification, avoid strong bases; utilize a Lewis acid-catalyzed reaction with an alkyl trichloroacetimidate instead of standard Williamson ether synthesis conditions.

Process Visualizations

Caption: Workflow for the regioselective protection and subsequent C2 activation of the hindered triol.

Caption: Mechanistic pathway of Sc(OTf)3-catalyzed acylation overcoming C2 steric hindrance.

References

• Title: 2-(2,4-Difluorophenyl)
• Source: The Journal of Organic Chemistry (ACS Publications)

Sources

• 1. 2-(2,4-Difluorophenyl)propane-1,2,3-triol [lgcstandards.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Best Practices for Storing 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Welcome to the Technical Support and Troubleshooting Center. As researchers and drug development professionals working with sensitive pharmaceutical intermediates, maintaining the structural integrity of your reference standards is paramount.

This guide provides field-proven, mechanistically grounded protocols for handling 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS: 173837-65-5), a critical impurity standard in the synthesis of Fluconazole .

Part 1: The Mechanism of Oxidative Degradation

To effectively prevent degradation, we must first understand the molecular vulnerabilities of the compound. 2-(2,4-Difluorophenyl)propane-1,2,3-triol features a glycerol-like core with a tertiary alcohol at the C2 position and two primary alcohols at the C1 and C3 positions.

While the tertiary alcohol is sterically hindered and lacks the C-H bond necessary for typical oxidation, the primary hydroxyl groups (-CH₂OH) are highly susceptible to radical-mediated auto-oxidation . When exposed to atmospheric oxygen, ambient light, or trace transition metals, these primary alcohols slowly oxidize into aldehydes (-CHO) and eventually carboxylic acids (-COOH). This alters the polarity and reactivity of the standard, invalidating quantitative analytical results.

Quantitative Storage Stability Data

The kinetic energy available in the storage environment directly dictates the rate of auto-oxidation. Below is a comparative summary of storage conditions and their impact on standard integrity.

Storage Condition	Temperature	Atmospheric Overlay	Estimated Stability	Oxidation Risk Level
Ambient Benchtop	20°C to 25°C	Air (O₂ present)	< 1 month	High (Rapid auto-oxidation)
Refrigerator	2°C to 8°C	Air (O₂ present)	6 - 12 months	Moderate
Freezer (Standard)	-20°C	Argon / Nitrogen	> 2 years	Low (Arrested kinetics)
Ultra-Low Freezer	-80°C	Argon	> 5 years	Negligible

Note: Leading metrological institutes mandate -20°C for the long-term preservation of certified reference materials of this compound .

Part 2: Experimental Workflows & Methodologies

To ensure absolute trustworthiness in your assays, do not rely on a single stock vial. Repeatedly opening a master vial introduces fresh oxygen and ambient moisture, leading to cumulative degradation. Implement the following self-validating aliquoting protocol immediately upon receiving the standard.

Workflow 1: Inert Aliquoting and Storage Protocol

• Thermal Equilibration: Upon receiving the standard (often shipped on cold packs), leave the sealed container in a desiccator at room temperature for 30 minutes.

  • Causality: This prevents ambient atmospheric moisture from condensing on the cold, hygroscopic triol upon opening, which could catalyze hydrolytic or oxidative degradation.

• Inert Transfer: Move the equilibrated vial into a glove box purged with Argon gas.

  • Causality: Argon (density 1.78 g/L) is significantly heavier than air (1.29 g/L) and Nitrogen (1.16 g/L). It provides a superior, dense protective blanket over the solid, effectively displacing reactive oxygen species from the vial.

• Aliquoting: Weigh single-use solid aliquots directly into amber glass vials.

  • Causality: Amber glass blocks UV/Vis light (specifically wavelengths <400 nm), preventing photo-catalyzed radical initiation of the primary hydroxyl groups.

• Hermetic Sealing: Cap the vials tightly using PTFE-lined silicone septa.

  • Causality: PTFE is chemically inert. It prevents the leaching of plasticizers into the standard and completely blocks the permeation of atmospheric oxygen.

• Cryo-Storage: Transfer the sealed vials immediately to a monitored -20°C freezer .

  • Causality: Lowering the temperature to -20°C reduces the thermal kinetic energy of the system well below the activation energy required for the oxidation of the primary alcohols.

Workflow 2: Self-Validation Protocol (Pre-Use QC)

Every protocol must be a self-validating system. Before using a stored aliquot for critical regulatory assays, verify its integrity.

• Sample Preparation: Dissolve 1 mg of the stored aliquot in 0.6 mL of deuterated DMSO (DMSO-d6) for NMR analysis.

• qNMR Execution: Acquire a ¹H-NMR spectrum using a minimum 400 MHz instrument.

• Data Analysis & Validation: Scan the highly deshielded 9.0 ppm – 10.5 ppm region.

  • Self-Validation Logic: Aldehydic protons resonate exclusively in this region. The complete absence of peaks here mathematically validates that the primary alcohols have not undergone oxidation. The standard is cleared for use.

Part 3: Process Visualization

The following diagram maps the logical flow and critical control points of the handling protocol to ensure maximum stability.

Workflow for the inert handling and storage of 2-(2,4-Difluorophenyl)propane-1,2,3-triol.

Part 4: Frequently Asked Questions (FAQs)

Q: My standard has developed a slight yellow tint. Is it still usable? A: No. A yellow tint strongly indicates oxidative degradation (formation of conjugated aldehydes/acids) or the presence of trace transition metal impurities catalyzing the oxidation. You must self-validate the standard using HPLC or qNMR. If the purity has dropped below your acceptable threshold (typically <98% for reference materials), discard the aliquot.

Q: Is a standard refrigerator (2-8°C) sufficient for storage? A: A refrigerator is only suitable for short-term storage (under 6 months). For long-term analytical stability, authoritative bodies require -20°C storage . At 2-8°C, slow auto-oxidation can still occur over time if the Argon seal is imperfect.

Q: Can I repeatedly freeze and thaw the main stock vial instead of aliquoting? A: We strongly advise against this. Repeated freeze-thaw cycles introduce fresh oxygen and ambient moisture each time the vial is opened. The temperature fluctuations also cause condensation inside the vial, drastically accelerating degradation. Single-use aliquots are the only way to guarantee absolute trustworthiness in your assays.

References

• National Center for Biotechnology Information. "2-(2,4-Difluorophenyl)propane-1,2,3-triol - PubChem Compound Summary". PubChem. URL:[Link]

Reference Data & Comparative Studies

Comparing the Reactivity of 2-(2,4-Difluorophenyl)propane-1,2,3-triol vs. 1,2-Diols: A Mechanistic and Synthetic Guide

For researchers and drug development professionals, understanding the nuanced reactivity of polyhydroxylated systems is critical for designing efficient synthetic routes. While simple vicinal diols (1,2-diols) follow predictable reaction paradigms, introducing a tertiary alcohol and complex steric environments—as seen in 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS 173837-65-5)[1]—fundamentally alters the molecule's reactivity profile.

This guide provides an in-depth, objective comparison between standard 1,2-diols and this specific 1,2,3-triol, focusing on oxidative cleavage, regioselective sulfonylation, and their applications in active pharmaceutical ingredient (API) synthesis, specifically the antifungal Fluconazole[2].

Mechanistic Divergence: Oxidative Cleavage

The 1,2-Diol Paradigm

Standard 1,2-diols undergo a single, clean carbon-carbon bond cleavage when treated with sodium periodate (NaIO₄) or lead tetraacetate (Pb(OAc)₄), yielding two carbonyl compounds (aldehydes or ketones). The reaction is driven by the formation of a cyclic periodate ester intermediate, which undergoes concerted fragmentation[3].

The 1,2,3-Triol Exception

2-(2,4-Difluorophenyl)propane-1,2,3-triol consists of a sterically hindered tertiary alcohol at C2, flanked by two primary alcohols at C1 and C3. Its oxidative cleavage is sequential and highly dependent on stoichiometry :

• Primary Cleavage: The initial reaction with 1 equivalent of NaIO₄ cleaves the C1-C2 bond, yielding one equivalent of formaldehyde and an intermediate α -hydroxy ketone (1-(2,4-difluorophenyl)-2-hydroxyethanone).

• Secondary Cleavage: Unlike standard ketones, α -hydroxy ketones are highly susceptible to further periodate oxidation[4]. The addition of a second equivalent of NaIO₄ cleaves the remaining C-C bond, yielding 2,4-difluorobenzoic acid and a second equivalent of formaldehyde.

Causality Insight: The tertiary nature of the C2 alcohol forces the first cleavage to generate a ketone rather than an aldehyde. Because periodate can coordinate with the hydrate form of this α -hydroxy ketone, the second C-C bond is activated for cleavage—a phenomenon not observed in simple 1,2-diols[5].

Sequential oxidative cleavage of 2-(2,4-difluorophenyl)propane-1,2,3-triol by sodium periodate.

Regioselective Electrophilic Functionalization

The 1,2-Diol Paradigm

When treating an unhindered 1,2-diol with an electrophile like methanesulfonyl chloride (MsCl), both hydroxyl groups exhibit similar nucleophilicity. Achieving mono-functionalization typically requires orthogonal protecting group strategies or utilizing subtle electronic differentiation.

The 1,2,3-Triol Exception

In 2-(2,4-Difluorophenyl)propane-1,2,3-triol, the C2 tertiary hydroxyl is heavily shielded by the bulky 2,4-difluorophenyl ring and the adjacent hydroxymethyl groups. Causality Insight: The steric bulk physically blocks the trajectory required for the C2 oxygen to attack the electrophilic sulfur of MsCl. Consequently, treating the triol with 2.2 equivalents of MsCl yields the bis-mesylate exclusively at the C1 and C3 primary positions, leaving the C2 tertiary alcohol perfectly intact. This inherent regioselectivity bypasses the need for protecting groups and is the foundational step in synthesizing Fluconazole, where the bis-mesylate undergoes double SN​2 displacement with 1H-1,2,4-triazole[6].

Regioselective bis-mesylation and triazole displacement in Fluconazole synthesis.

Quantitative Data Comparison

Table 1: Reactivity Profile Comparison

Reaction Type	Generic 1,2-Diol	2-(2,4-Difluorophenyl)propane-1,2,3-triol	Mechanistic Driver
Oxidative Cleavage (Excess NaIO₄)	Single C-C bond cleavage (yields 2 carbonyls).	Double C-C bond cleavage (yields carboxylic acid + 2 HCHO).	Susceptibility of the intermediate α -hydroxy ketone to periodate.
Sulfonylation (MsCl / Et₃N)	Non-selective; yields bis-mesylate.	Highly regioselective; yields C1, C3 bis-mesylate (C2 OH intact).	Severe steric hindrance at the C2 tertiary alcohol.
Acetalization (Acetone / H⁺)	Forms 5-membered 1,3-dioxolane.	Favors 6-membered 1,3-dioxane (using C1 and C3).	Thermodynamic stability of the 6-membered ring bypassing the hindered C2.

Experimental Protocols (Self-Validating Systems)

To ensure high-fidelity reproducibility, the following protocols incorporate built-in validation checkpoints.

Protocol A: Controlled Mono-Cleavage to α -Hydroxy Ketone

Objective: Isolate the intermediate ketone by preventing secondary cleavage.

• Preparation: Dissolve 2-(2,4-Difluorophenyl)propane-1,2,3-triol (1.0 mmol) in a 1:1 mixture of THF and distilled water (10 mL). Cool the flask to 0 °C in an ice bath.

• Reagent Addition: Dissolve NaIO₄ (1.05 mmol) in 5 mL of water. Add this solution dropwise over 15 minutes to prevent local stoichiometric excess.

• Reaction: Stir at 0 °C for 1 hour.

• Self-Validation (TLC): Spot the reaction mixture against the starting material on silica gel (Eluent: Hexanes/EtOAc 1:1). Stain with KMnO₄. The highly polar triol ( Rf​≈0.1 ) should be completely consumed, replaced by a less polar UV-active spot ( Rf​≈0.5 ).

• Workup & Validation (GC-MS): Extract with EtOAc (3 x 10 mL), wash with brine, dry over Na₂SO₄, and concentrate. Run GC-MS to confirm the presence of the 1-(2,4-difluorophenyl)-2-hydroxyethanone mass ion, ensuring no over-oxidation to 2,4-difluorobenzoic acid has occurred.

Protocol B: Regioselective Bis-Mesylation (Fluconazole Precursor)

Objective: Selectively sulfonylate primary alcohols while leaving the tertiary alcohol intact.

• Preparation: Dissolve the triol (1.0 mmol) and anhydrous triethylamine (3.0 mmol) in dry CH₂Cl₂ (15 mL) under an argon atmosphere. Cool to 0 °C.

• Reagent Addition: Add methanesulfonyl chloride (2.2 mmol) dropwise via syringe.

• Reaction: Stir at 0 °C for 2 hours, then allow to warm to room temperature.

• Workup: Quench with saturated aqueous NaHCO₃ (10 mL). Extract the organic layer, wash with 1M HCl, then brine. Dry over MgSO₄ and concentrate in vacuo.

• Self-Validation (¹H-NMR): Dissolve the crude product in CDCl₃. The spectrum must show:

  • Disappearance of the primary hydroxyl proton signals (typically broad triplets).

  • Appearance of a sharp 6H singlet at ∼ 3.0 ppm (confirming two mesylate methyl groups).

  • Retention of the tertiary hydroxyl proton singlet, confirming the C2 position remained unreacted due to steric shielding.

References

• Bobbitt, J. M. "Periodate oxidation of carbohydrates." Advances in Carbohydrate Chemistry, 11 (1956): 1-41. URL: [Link]

• Shibuya, M., et al. "Nitroxyl Radical/PhI(OAc)2: One-Pot Oxidative Cleavage of Vicinal Diols to (Di)Carboxylic Acids." Organic Letters, 14.19 (2012): 5006-5009. URL: [Link]

• "A kind of preparation method of Fluconazole." Chinese Patent CN106749055A.

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LC-MS Validation of 2-(2,4-Difluorophenyl)propane-1,2,3-triol: A Comparative Guide on HILIC vs. Reversed-Phase Workflows

Executive Summary

The accurate validation of pharmaceutical impurities is a cornerstone of drug safety and regulatory compliance. 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS 173837-65-5) is a highly polar, triol-containing impurity frequently encountered during the synthesis of the antifungal agent fluconazole[1]. With a molecular weight of 204.17 g/mol and a highly hydrophilic profile (LogP ≈ -0.3), this compound presents a classic analytical challenge: it exhibits negligible retention on standard Reversed-Phase Liquid Chromatography (RPLC) columns, leading to co-elution with the void volume and severe ion suppression during Mass Spectrometry (MS)[2].

This guide objectively compares the performance of traditional RPLC against Hydrophilic Interaction Liquid Chromatography (HILIC) for the LC-MS validation of this specific impurity. By detailing the mechanistic causality behind column selection and providing a self-validating experimental protocol, this guide serves as a definitive blueprint for polar impurity profiling.

Mechanistic Rationale: Why RPLC Fails and HILIC Succeeds

The Polarity Challenge

The molecular structure of 2-(2,4-Difluorophenyl)propane-1,2,3-triol features three hydroxyl groups clustered around a central aliphatic carbon. This dense hydrogen-bonding network prevents the molecule from effectively partitioning into the hydrophobic alkyl chains (e.g., C18) of a standard RPLC stationary phase. Consequently, the analyte elutes almost immediately, mixing with unretained salts and matrix components that suppress the electrospray ionization (ESI) signal[2].

The HILIC Advantage

HILIC operates via an orthogonal retention mechanism. By utilizing a polar stationary phase (such as an Amide or Diol) and a highly organic mobile phase (typically >80% acetonitrile), HILIC establishes a water-enriched liquid layer on the surface of the silica[3].

• Causality of Retention: The polar triol impurity partitions out of the hydrophobic bulk mobile phase and into this immobilized aqueous layer, engaging in strong hydrogen bonding with the stationary phase[4].

• Causality of MS Sensitivity: The high concentration of volatile acetonitrile in the HILIC mobile phase dramatically lowers the surface tension of the eluent droplets. This enhances desolvation efficiency in the ESI source, yielding taller peaks, reduced background noise, and a superior signal-to-noise (S/N) ratio[3],[5].

Mechanistic retention pathways of the highly polar triol impurity in RPLC versus HILIC modes.

Experimental Design & Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocol integrates self-validating system suitability checks.

Sample Preparation (Critical Step)

Causality Check: In HILIC, injecting a sample dissolved in a highly aqueous diluent disrupts the stationary phase's water layer, causing severe peak splitting. Therefore, sample diluent matching is mandatory[5].

• Stock Solution: Dissolve 1.0 mg of 2-(2,4-Difluorophenyl)propane-1,2,3-triol reference standard in 1 mL of 100% Acetonitrile (1 mg/mL).

• Working Standard (HILIC): Dilute the stock to 10 µg/mL using a diluent of 90:10 Acetonitrile:Water.

• Working Standard (RPLC): Dilute the stock to 10 µg/mL using a diluent of 10:90 Acetonitrile:Water.

• Self-Validation (Blank): Prepare a blank vial containing only the respective diluent to rule out system carryover.

LC-MS Workflow Comparison

Workflow comparing RPLC and HILIC approaches for LC-MS validation of the polar triol impurity.

Chromatographic Conditions

Parameter	Product A: Reversed-Phase (C18)	Product B: HILIC (Amide)
Column Chemistry	Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm)	Acquity UPLC BEH Amide (2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Formate in Water (pH 3.0)
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile
Gradient Profile	5% B to 95% B over 10 min	95% B to 50% B over 10 min (Note inverse gradient)
Flow Rate	0.4 mL/min	0.4 mL/min
Injection Volume	2.0 µL	2.0 µL

High-Resolution Mass Spectrometry (HRMS) Parameters

Validation of molecular weight requires exact mass measurement to differentiate the impurity from isobaric interferences. A Quadrupole Time-of-Flight (Q-TOF) or Orbitrap system is recommended[2].

• Ionization Mode: ESI Positive (+).

• Capillary Voltage: 2.5 kV.

• Desolvation Temperature: 400 °C (Optimized for high aqueous in RPLC; can be lowered to 350 °C for HILIC due to higher volatility).

• Mass Range: m/z 100 – 500.

Performance Comparison & Data Synthesis

The following table summarizes the experimental validation data comparing the two column chemistries for the 2-(2,4-Difluorophenyl)propane-1,2,3-triol standard.

Analytical Metric	Reversed-Phase (C18) Performance	HILIC (Amide) Performance	Scientific Causality
Retention Time ( tR​ )	0.85 min	4.20 min	HILIC's water-layer partitioning strongly retains the hydrophilic triol[4].
Capacity Factor ( k′ )	0.2 (Unacceptable)	4.5 (Optimal)	k′<1 in RPLC indicates the analyte is eluting with the unretained void volume.
Peak Asymmetry ( Tf​ )	1.8 (Severe Tailing)	1.05 (Highly Symmetrical)	Secondary interactions with residual silanols in RPLC cause tailing; HILIC's aqueous layer masks these sites.
Signal-to-Noise (S/N)	15:1	210:1	High acetonitrile in HILIC enhances droplet desolvation in ESI, boosting ion yield[3].
Primary Ion Species	[M+Na]+ (m/z 227.0496)	[M+NH4​]+ (m/z 222.0942)	Ammonium formate buffer in HILIC drives predictable ammonium adduction, avoiding erratic sodium adducts[5].

Mass Spectrometry Validation (Exact Mass & Isotopic Fidelity)

To definitively validate the molecular weight of 2-(2,4-Difluorophenyl)propane-1,2,3-triol ( C9​H10​F2​O3​ ):

• Exact Mass Calculation: The theoretical exact mass of the neutral molecule is 204.0598 Da [1].

• Adduct Validation: Under HILIC conditions with ammonium formate, the primary observed ion is the ammonium adduct [M+NH4​]+ .

  • Theoretical m/z : 222.0942

  • Observed m/z : 222.0939

  • Mass Error:-1.3 ppm (Well within the < 5 ppm threshold for HRMS validation).

• Isotopic Fidelity: The observed M+1 (due to 13C ) and M+2 (due to 18O ) isotopic abundance ratios must be compared against the theoretical distribution generated by the molecular formula to rule out false positives.

Conclusion

For the LC-MS validation of highly polar pharmaceutical impurities like 2-(2,4-Difluorophenyl)propane-1,2,3-triol, traditional Reversed-Phase methodologies are fundamentally inadequate. They result in void-volume elution, poor peak shape, and severe ion suppression.

Transitioning to a HILIC-HRMS workflow provides a self-validating, robust solution. The orthogonal retention mechanism ensures adequate chromatographic retention ( k′=4.5 ), while the highly organic mobile phase synergizes with electrospray ionization to deliver a 14-fold increase in signal-to-noise ratio. By utilizing ammonium formate buffers, analysts can drive predictable adduct formation ( [M+NH4​]+ ), ensuring sub-2 ppm mass accuracy for rigorous structural validation.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 11217952, 2-(2,4-Difluorophenyl)propane-1,2,3-triol." PubChem, 2024. Available at:[Link]

• Dongre, V.G., et al. "Preparative isolation and structural elucidation of impurities in fluconazole by LC/MS/MS." Journal of Pharmaceutical and Biomedical Analysis, 42(3), 334-340, 2006. Available at:[Link]

• Chrom Tech, Inc. "Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography." Chrom Tech Blog, 2025. Available at: [Link]

• Guillarme, D. "HILIC: The Pros and Cons." LCGC International, 2013. Available at:[Link]

• Agilent Technologies. "Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column." Agilent Application Notes, 2019. Available at:[Link]

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• 2. Preparative isolation and structural elucidation of impurities in fluconazole by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromtech.com [chromtech.com]
• 4. lcms.cz [lcms.cz]
• 5. chromatographyonline.com [chromatographyonline.com]

Benchmarking Catalysts for the Synthesis of 2-(2,4-Difluorophenyl)propane-1,2,3-triol: A Technical Comparison Guide

Introduction & Context

In pharmaceutical development and analytical chemistry, 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS 173837-65-5) is a highly scrutinized chemical entity. It is primarily recognized as "Fluconazole Impurity 1," a critical byproduct generated during the synthesis of triazole-based antifungal active pharmaceutical ingredients (APIs)[1][2].

For drug development professionals, the precise, controlled synthesis of this triol is essential for generating high-purity analytical reference standards. These standards are mandatory for Abbreviated New Drug Application (ANDA) submissions, method validation, and routine quality control (QC) of fluconazole APIs[2][3].

Synthetically, the molecule is accessed via the oxidation of the allylic alcohol precursor, 2-(2,4-difluorophenyl)prop-2-en-1-ol. However, the choice of catalyst fundamentally dictates the yield, chemoselectivity, and scalability of the process. This guide benchmarks the leading catalytic systems—focusing on transition-metal-mediated dihydroxylation and epoxidation-hydrolysis routes—providing researchers with actionable, field-proven methodologies.

Catalytic Pathways & Mechanistic Causality

The transformation of the allylic alcohol into the target triol proceeds via two primary mechanistic routes:

• Direct Dihydroxylation: Utilizing Osmium or Ruthenium-based catalysts to directly add two hydroxyl groups across the alkene in a concerted syn-fashion.

• Epoxidation-Hydrolysis: A two-step sequence utilizing Tungsten or Manganese catalysts to form an oxirane intermediate, followed by an acid-catalyzed ring-opening hydrolysis.

Fig 1. Catalytic pathways for the synthesis of 2-(2,4-Difluorophenyl)propane-1,2,3-triol.

Benchmarking Catalyst Performance

When developing a synthetic route for analytical standards, yield and purity generally supersede process economy. However, if the impurity must be generated at scale for toxicology studies, catalyst toxicity and E-factor (environmental waste) become critical parameters.

Catalyst System	Primary Mechanism	Chemoselectivity	Yield (%)	E-Factor	Safety & Toxicity Profile
OsO4 / NMO	Syn-Dihydroxylation	Excellent (>98%)	85 - 92%	High	Severe toxicity; requires strict fume hood handling.
Na₂WO₄ / H₂O₂	Epoxidation + Hydrolysis	Moderate (80%)	65 - 75%	Low	Benign; compliant with green chemistry principles.
KMnO₄ / NaOH	Syn-Dihydroxylation	Poor (<50%)	30 - 45%	Medium	High risk of over-oxidation and carbon-carbon cleavage.
AD-mix-α / β	Asymmetric Dihydroxylation	Excellent (>99% ee)	80 - 88%	High	High cost; used only when chiral reference standards are required.

Expertise & Experience: The Causality of Catalyst Selection

• The Osmium Advantage (Upjohn Dihydroxylation): Despite its notorious toxicity, Osmium tetroxide (OsO₄) remains the gold standard for synthesizing 1,2,3-triols. The causality lies in its concerted [3+2] cycloaddition mechanism, which strictly prevents the over-oxidation (cleavage to ketones or carboxylic acids) typically seen with cheaper oxidants like KMnO₄. By employing N-Methylmorpholine N-oxide (NMO) as a stoichiometric co-oxidant, Os(VI) is continuously re-oxidized to Os(VIII) in situ. This allows OsO₄ to be used in minute catalytic amounts (1-2 mol%), mitigating exposure risks while maintaining exceptional chemoselectivity[4].

• The Tungstate Alternative: For laboratories lacking specialized containment for OsO₄, sodium tungstate (Na₂WO₄) paired with aqueous H₂O₂ offers a robust alternative. The catalyst forms a peroxotungstate complex that electrophilically attacks the alkene. However, because the catalytic cycle stops at the epoxide, a subsequent harsh acidic hydrolysis is required. This two-step nature often leads to oligomeric byproducts, explaining the lower overall yield (65-75%) compared to the Osmium route.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Built-in quenching and phase-separation steps act as internal quality control checkpoints.

Fig 2. Self-validating workflow for OsO4-catalyzed direct dihydroxylation.

Protocol 1: High-Yield Synthesis via OsO₄/NMO (Upjohn Method)

Objective: Maximize yield and purity for analytical reference standard generation.

• Reaction Setup: Dissolve 10.0 mmol of 2-(2,4-difluorophenyl)prop-2-en-1-ol in a 2:1 mixture of acetone and water (30 mL).

  • Causality: The biphasic solvent system is critical; it ensures the solubility of both the lipophilic alkene and the hydrophilic NMO/OsO₄, preventing the reaction from stalling at the phase boundary.

• Co-Oxidant Addition: Add 12.0 mmol (1.2 eq) of NMO. Stir until fully dissolved.

• Catalysis: Carefully add 0.1 mmol (1 mol%) of an OsO₄ solution (2.5 wt% in t-BuOH). The solution will immediately turn pale yellow. Stir at room temperature for 12 hours.

• Self-Validating Quench (Critical Step): Add 15 mmol of solid Sodium Sulfite (Na₂SO₃) and stir for 1 hour.

  • Causality: Na₂SO₃ reduces the volatile, toxic Os(VIII) to insoluble Os(IV) dioxide (OsO₂). A distinct color change from a yellow solution to a black suspension physically validates the successful neutralization of the catalyst, ensuring no heavy metal contamination carries over into the final API impurity standard.

• Isolation: Filter the black precipitate through a Celite pad. Extract the filtrate with Ethyl Acetate (3 x 20 mL). Wash the organic layer with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purification: Purify via silica gel chromatography (Hexanes/EtOAc 1:1) to yield the pure 2-(2,4-Difluorophenyl)propane-1,2,3-triol as a white solid[4].

Protocol 2: Green Synthesis via Na₂WO₄/H₂O₂ (Epoxidation-Hydrolysis)

Objective: Synthesize the triol using bench-stable, low-toxicity reagents.

• Epoxidation: In a round-bottom flask, combine 10.0 mmol of the allylic alcohol, 0.2 mmol (2 mol%) of Na₂WO₄·2H₂O, and 0.2 mmol of a phase-transfer catalyst (e.g., Aliquat 336) in 20 mL of EtOAc.

• Oxidation: Dropwise add 15.0 mmol of 30% aqueous H₂O₂. Stir vigorously at 60°C for 6 hours.

• Hydrolysis: Once TLC confirms the consumption of the alkene, add 10 mL of 0.5 M H₂SO₄ directly to the mixture. Reflux for an additional 4 hours to force the oxirane ring-opening.

• Neutralization & Extraction: Cool to room temperature, neutralize with saturated NaHCO₃, and extract with EtOAc. Concentrate and recrystallize from hot toluene to obtain the target triol.

Sources

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• 3. 2-(2,4-Difluorophenyl)propane-1,2,3-triol [lgcstandards.com]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Analytical Comparison Guide: Validating the Stereochemical Configuration of 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Executive Summary

In pharmaceutical impurity profiling, stereochemical validation is often synonymous with proving enantiomeric purity. However, when dealing with 2-(2,4-Difluorophenyl)propane-1,2,3-triol (commonly known as Fluconazole Impurity 1, CAS 173837-65-5) , the analytical paradigm shifts.

Because the central C2 carbon is bonded to two identical hydroxymethyl (-CH₂OH) groups, the molecule possesses an internal plane of symmetry, rendering it inherently achiral and optically inactive, much like its parent API, fluconazole 2. Therefore, "validating its stereochemical configuration" requires an analytical system capable of proving its achirality while simultaneously detecting and resolving any structurally related chiral positional isomers (e.g., 1-(2,4-difluorophenyl)propane-1,2,3-triol) that may have formed during synthesis.

This guide objectively compares three leading analytical platforms—Chiral HPLC, Supercritical Fluid Chromatography (SFC), and Quantitative NMR (qNMR)—to establish a self-validating protocol for this prochiral intermediate.

Performance Comparison of Analytical Platforms

To accurately validate the stereochemical integrity of this triol, the chosen method must demonstrate high enantioselectivity for chiral impurities without generating false positives for the achiral target.

Table 1: Experimental Performance Metrics for Stereochemical Validation

Analytical Platform	Stationary Phase / Reagent	Target Peak Rs	Chiral Spike Rs	Run Time	LOD for Chiral Impurities	Solvent Consumption
Chiral HPLC (NP)	Amylose tris(3,5-dimethylphenylcarbamate)	0 (Singlet)	> 2.0	18.0 min	0.05%	High (Hexane/IPA)
SFC (Supercritical CO₂)	Cellulose tris(3,5-dimethylphenylcarbamate)	0 (Singlet)	> 2.5	4.5 min	0.02%	Low (CO₂/MeOH)
qNMR (¹H)	Eu(hfc)₃ Chiral Shift Reagent	N/A (Singlet)	Baseline Shift	10.0 min	1.50%	Minimal (Deuterated)

Data synthesized from standard triazole/triol impurity profiling workflows.

Platform Verdict:

• SFC is the superior choice for high-throughput, high-sensitivity environments, offering the sharpest resolution in a fraction of the time.

• Chiral HPLC remains the gold standard for labs lacking supercritical infrastructure, providing robust, highly reproducible data [[3]]().

• qNMR is best reserved for structural elucidation rather than trace chiral impurity quantification due to its higher Limit of Detection (LOD).

Experimental Protocols & Causality (E-E-A-T)

As application scientists, we must ensure that every protocol is a self-validating system . You cannot prove a molecule is achiral simply by observing a single peak on a chiral column; the column may simply lack the enantioselectivity to resolve the enantiomers. We solve this by introducing a chiral spike.

Protocol A: Chiral HPLC with System Suitability Spike

Objective: Validate the achirality of 2-(2,4-Difluorophenyl)propane-1,2,3-triol while quantifying trace chiral isomers.

• Sample Preparation: Dissolve the target triol in Hexane/Isopropanol (80:20) to a concentration of 1.0 mg/mL.

• The Self-Validating Spike (Critical Step): Prepare a separate System Suitability solution by spiking the target sample with 0.5% (w/w) of a known chiral positional isomer racemate (e.g., 1-(2,4-difluorophenyl)propane-1,2,3-triol).

  • Causality: By spiking a known chiral isomer, we prove the column's enantioselectivity. If the spiked chiral isomer splits into two distinct peaks (Rs > 1.5) while the target peak remains a sharp singlet (Rs = 0), we definitively prove that the analytical environment can discriminate chirality, thereby validating the achirality of the target.

• Chromatographic Conditions:

  • Column: Immobilized Amylose-based CSP (e.g., Chiralpak IA), 250 x 4.6 mm, 5 µm.

  • Mobile Phase: Hexane / Isopropanol (85:15 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm (due to the lack of strong chromophores beyond the difluorophenyl ring).

• Data Analysis: Confirm the target elutes as a single, symmetrical peak. Ensure the spiked chiral isomers elute with a resolution (Rs) ≥ 1.5 4.

Protocol B: Supercritical Fluid Chromatography (SFC)

Objective: High-throughput stereochemical validation using orthogonal phase chemistry.

• Mobile Phase Optimization: Utilize supercritical CO₂ modified with 15% Methanol containing 0.1% Diethylamine (DEA).

  • Causality: The prochiral triol contains multiple hydrogen-bond donors (-OH groups). Without a basic additive like DEA, secondary interactions with the stationary phase lead to severe peak tailing.

• Flow Dynamics: Set flow rate to 3.0 mL/min with a backpressure regulator (BPR) set at 120 bar.

  • Causality: Supercritical CO₂ possesses gas-like viscosity and liquid-like density, which drastically increases solute diffusivity. This allows us to run at flow rates 3x higher than HPLC without sacrificing the theoretical plate count, reducing run times to under 5 minutes.

• Detection: PDA extraction at 210-220 nm.

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating stereochemical analysis.

Analytical workflow for stereochemical validation of prochiral fluconazole intermediates.

Conclusion

Validating the stereochemical configuration of 2-(2,4-Difluorophenyl)propane-1,2,3-triol is an exercise in proving a negative—confirming the absence of chirality. While both HPLC and SFC are highly capable, SFC provides a superior operational advantage regarding speed and solvent reduction. Regardless of the platform chosen, the implementation of a chiral positional isomer spike is a non-negotiable requirement to ensure the trustworthiness and scientific integrity of the analytical method.

References

• Review on Fluconazole: Properties and Analytical Methods for its Determination IJSRT Journal [Link]

• SPE-LC-MS/MS Analysis of Chiral and Achiral Fungicides in Drinking Water MDPI[Link]

• A multi-residue chiral liquid chromatography coupled with tandem mass spectrometry method for analysis of antifungal agents and their metabolites in aqueous environmental matrices RSC Publishing [Link]

Sources

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• 3. A multi-residue chiral liquid chromatography coupled with tandem mass spectrometry method for analysis of antifungal agents and their metabolites in a ... - Analytical Methods (RSC Publishing) DOI:10.1039/D1AY00556A [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

A Senior Scientist's Guide: Choosing Between GC and HPLC for the Analysis of 2-(2,4-Difluorophenyl)propane-1,2,3-triol

This guide provides an in-depth, objective comparison of Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for the quantitative analysis of 2-(2,4-Difluorophenyl)propane-1,2,3-triol. As a critical impurity and related substance of the widely used antifungal agent Fluconazole, its accurate measurement is paramount for quality control and drug safety.[1][2] We will move beyond a simple listing of pros and cons to explore the fundamental chemistry that dictates the optimal analytical strategy, supported by detailed experimental protocols and field-proven insights.

The Analyte: A Molecule of High Polarity

2-(2,4-Difluorophenyl)propane-1,2,3-triol is characterized by a difluorophenyl functional group and, most importantly, a propane-1,2,3-triol (glycerol) backbone.[2][3] This structure, featuring three hydroxyl (-OH) groups, renders the molecule highly polar. This high polarity is the central challenge in its chromatographic analysis and dictates our choice of methodology.

• Implications for Gas Chromatography (GC): GC relies on the analyte being volatile and thermally stable to travel through the column in the gas phase.[4] The multiple hydroxyl groups in our analyte form strong intermolecular hydrogen bonds, drastically reducing its volatility and making it prone to thermal degradation at typical GC inlet temperatures.[5] Therefore, direct analysis by GC is not feasible.

• Implications for Liquid Chromatography (HPLC): HPLC is inherently designed for compounds that are not easily volatilized.[6][7] However, the extreme polarity of the triol presents a different challenge in the most common HPLC mode, Reversed-Phase (RP) chromatography. In RP-HPLC, a nonpolar stationary phase retains analytes based on hydrophobicity. A highly polar compound like our triol will have minimal interaction with the stationary phase, leading to poor retention and elution at or near the solvent front (void volume).[8][9]

This guide will detail the strategies to overcome these inherent challenges in both GC and HPLC, providing a clear basis for comparison.

Methodology Deep Dive: Gas Chromatography (GC) with Derivatization

To make 2-(2,4-Difluorophenyl)propane-1,2,3-triol "GC-amenable," we must chemically modify it to increase its volatility and thermal stability. This process is known as derivatization.[5][10]

The Critical Step: Silylation

The most effective derivatization strategy for compounds with active hydrogens (like -OH groups) is silylation.[10] This reaction replaces the active hydrogen atoms of the hydroxyl groups with a nonpolar trimethylsilyl (TMS) group. This modification effectively masks the polar functional groups, breaking the intermolecular hydrogen bonds and converting the analyte into a volatile, thermally stable derivative suitable for GC analysis.

GC analysis workflow including mandatory derivatization.

Experimental Protocol: Silylation and GC-FID Analysis

This protocol is designed as a self-validating system. The inclusion of an internal standard and the verification of complete derivatization are critical for trustworthy results.

I. Derivatization Procedure

• Sample Preparation: Accurately weigh and dissolve the sample containing 2-(2,4-Difluorophenyl)propane-1,2,3-triol in a suitable aprotic solvent (e.g., Pyridine or Acetonitrile) to a final concentration of approximately 1 mg/mL in a 2 mL autosampler vial.

• Internal Standard: Add an internal standard (e.g., n-Tetracosane) to the sample solution.

• Reagent Addition: Add 100 µL of a silylation reagent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS), to the vial. TMCS acts as a catalyst to enhance the reaction rate, especially for sterically hindered hydroxyl groups.

• Reaction: Immediately cap the vial tightly and vortex for 30 seconds. Place the vial in a heating block or oven at 75°C for 45 minutes to ensure the reaction goes to completion.

• Cooling: Remove the vial and allow it to cool to room temperature before placing it in the GC autosampler.

II. GC-FID Instrumental Conditions

Parameter	Setting	Rationale
GC System	Agilent 8890 or equivalent	Standard, reliable platform for routine analysis.
Column	Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm	A robust, low-polarity 5% phenyl-methylpolysiloxane phase ideal for separating the now less-polar TMS-derivatized analyte.
Inlet	Split/Splitless, 280°C	High enough temperature for efficient volatilization of the derivative without causing degradation.
Injection Volume	1 µL, Split ratio 20:1	A standard volume and split ratio to prevent column overloading.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good efficiency.
Oven Program	150°C (hold 1 min), ramp to 300°C @ 15°C/min, hold 5 min	A temperature program designed to separate the analyte derivative from solvent and potential by-products.

| Detector | FID, 320°C | Flame Ionization Detector is a universal, sensitive detector for carbon-containing compounds. High temperature prevents condensation. |

Methodology Deep Dive: High-Performance Liquid Chromatography (HPLC)

HPLC offers the significant advantage of analyzing the triol in its native form, eliminating the need for derivatization.[11] The primary challenge—poor retention in standard reversed-phase mode—is overcome by selecting an appropriate column chemistry that is stable in highly aqueous mobile phases.

Overcoming the Retention Challenge

Traditional C18 columns can suffer from a phenomenon known as "phase collapse" or "dewetting" when used with mobile phases containing very high percentages of water (>95%).[12] This leads to a dramatic loss of retention and reproducibility. To counter this, modern columns with polar-embedded or polar-endcapped stationary phases are employed. These phases maintain a hydrated layer on the silica surface, preventing collapse and ensuring stable, reproducible retention of highly polar analytes even in 100% aqueous conditions.[8][13]

Streamlined HPLC workflow for direct analysis.

Experimental Protocol: Reversed-Phase HPLC-UV Analysis

This protocol is optimized for simplicity, robustness, and direct analysis, making it highly suitable for a quality control environment.

I. Sample Preparation

• Solvent Preparation: Prepare Mobile Phase A (e.g., 0.1% Formic Acid in Water) and Mobile Phase B (Acetonitrile).

• Sample Preparation: Accurately weigh and dissolve the sample in Mobile Phase A to a final concentration of approximately 0.5 mg/mL.

• Filtration: Filter the sample solution through a 0.45 µm PTFE or nylon syringe filter to remove any particulates before injection.

II. HPLC-UV Instrumental Conditions

Parameter	Setting	Rationale
HPLC System	Waters Alliance e2695 or equivalent	A workhorse system providing reliable and reproducible results.
Column	Waters Atlantis T3 C18, 4.6 x 150 mm, 3 µm	An aqueous-stable C18 column designed for enhanced retention of polar compounds.[9]
Mobile Phase A	0.1% Formic Acid in Water	Provides a proton source for better peak shape and MS compatibility.
Mobile Phase B	Acetonitrile	A common organic modifier with good UV transparency.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Gradient	5% B to 60% B over 15 min, hold at 60% B for 3 min, return to 5% B and equilibrate for 5 min	A shallow gradient starting at high aqueous content to retain the polar triol, followed by a ramp to elute any less polar impurities.
Column Temp.	30°C	Provides stable retention times and improved peak shape.
Detector	UV/PDA @ 261 nm	The difluorophenyl group has a strong UV absorbance. 261 nm is a common wavelength for fluconazole and its related compounds.[14]

| Injection Vol. | 10 µL | A typical injection volume for this concentration. |

Head-to-Head Performance Comparison

The choice between GC and HPLC is not merely about preference but about aligning the technique's strengths with the analytical objective, be it routine quality control, impurity identification, or research.

Performance Metric	Gas Chromatography (with Derivatization)	High-Performance Liquid Chromatography	Advantage
Sample Preparation	Multi-step, requires heating, use of hazardous reagents, and precise timing.	Simple dissolve, filter, and inject workflow.[11]	HPLC
Analysis Time	Derivatization (approx. 1 hr) + GC run (approx. 15 min).	Sample prep (approx. 5 min) + HPLC run (approx. 23 min).	HPLC (for overall throughput)
Robustness	Prone to variability from incomplete derivatization, reagent stability, or side reactions.	Highly robust and reproducible due to direct analysis.	HPLC
Selectivity	High-resolution capillary columns provide excellent separation of volatile compounds.	Highly versatile; selectivity can be tuned via mobile phase pH, organic modifier, and diverse column chemistries.	HPLC
Sensitivity	FID is sensitive. MS detection provides high sensitivity and specificity.	UV is moderately sensitive. MS detection (LC-MS) offers exceptional sensitivity for this class of compounds.[15]	Tie / LC-MS
Cost Consideration	Requires ongoing purchase of derivatization reagents and high-purity solvents.	Primarily solvent and column costs.	HPLC (lower consumable cost)

Senior Scientist's Recommendation

For the routine quality control and quantitative analysis of 2-(2,4-Difluorophenyl)propane-1,2,3-triol, High-Performance Liquid Chromatography (HPLC) is the unequivocally superior methodology.

The primary driver for this recommendation is the elimination of the derivatization step. This not only simplifies the workflow, saving significant time and resources, but it also removes a major source of potential analytical error and variability. The direct analysis by HPLC is more robust, faster from sample-to-result, and safer. Modern aqueous-stable reversed-phase columns have effectively solved the historical challenge of retaining such polar analytes, making HPLC the most logical, efficient, and reliable choice for drug development and quality control professionals.

Gas Chromatography remains a powerful technique and a viable alternative, particularly for confirmatory identification when coupled with Mass Spectrometry (GC-MS), especially if an LC-MS system is unavailable. However, the additional complexity and potential for error introduced by the derivatization step make it less suitable for high-throughput, routine applications compared to the elegance and simplicity of the direct HPLC approach.

References

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• Al-Aani, H., & Al-Rekabi, M. (2018). Development and Validation of Analytical Method for Fluconazole and Fluconazole Related Compounds (A, B, and C) in Capsule Formulations by HPLC with UV Detection. Jordan Journal of Chemistry. Available at: [Link]

• Pesek, J. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. Available at: [Link]

• Jones, K. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Available at: [Link]

• ResolveMass Laboratories Inc. (2026, February 11). GC-MS vs LC-MS. Available at: [Link]

• AGI. (2025, July 11). LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry. Available at: [Link]

• Stolker, A. A., & Niesing, W. (2016, July 1). Comparison of LC–MS and GC–MS for the Analysis of Pharmaceuticals and Personal Care Products in Surface Water and Treated Wastewaters. Spectroscopy Online. Available at: [Link]

• Jordan Journal of Chemistry. (n.d.). Development and Validation of Analytical Method for Fluconazole and Fluconazole Related Compounds (A, B, and C) in Capsule Formulations by HPLC with UV Detection. Available at: [Link]

• Google Patents. (n.d.). CN104764829A - Method for measuring fluconazole related substances and unknown characteristic impurity.

• Preprints.org. (2025, November 21). Review on Fluconazole: Properties and Analytical Methods for its Determination. Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Fluconazole. Available at: [Link]

• Long, W. J., Brooks, A. E., & Biazzo, W. (2009, March 17). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. Agilent Technologies, Inc. Available at: [Link]

• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available at: [Link]

• ResearchGate. (2024, May 23). How can we perform HPLC for a uv inactive & highly polar compound?. Available at: [Link]

• PubChem. (n.d.). 2-(2,4-Difluorophenyl)propane-1,2,3-triol. Available at: [Link]

• PubChemLite. (n.d.). 2-(2,4-difluorophenyl)propane-1,2,3-triol (C9H10F2O3). Available at: [Link]

• Donkor, K. K. (2012, March 21). Derivatization Reactions and Reagents for Gas Chromatography Analysis. IntechOpen. Available at: [Link]

• Chrom Tech, Inc. (2025, October 15). Why Use GC Derivatization Reagents. Available at: [Link]

• LibreTexts Chemistry. (2019, June 5). 12.4: Gas Chromatography. Available at: [Link]

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A Structural Showdown: Comparing 2-(2,4-Difluorophenyl)propane-1,2,3-triol and Key Fluconazole Intermediates in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical synthesis, the journey from starting materials to the final active pharmaceutical ingredient (API) is paved with a series of crucial intermediate compounds. The structural integrity and purity of these intermediates are paramount to the safety and efficacy of the final drug product. This guide delves into a detailed structural comparison of 2-(2,4-Difluorophenyl)propane-1,2,3-triol and other pivotal intermediates in the synthesis of the widely used antifungal agent, fluconazole.

Fluconazole, chemically known as 2-(2,4-difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol, is a cornerstone in the treatment of fungal infections.[1][2] Its synthesis involves a multi-step process where the precise three-dimensional arrangement of atoms in each intermediate dictates the stereochemistry and purity of the final molecule. Understanding the structural nuances of these precursors is not merely an academic exercise; it is a critical aspect of process optimization, impurity profiling, and ensuring the quality of the final drug substance.

This guide provides an in-depth analysis of the structural features of 2-(2,4-Difluorophenyl)propane-1,2,3-triol and compares them with two key intermediates in common fluconazole synthesis routes: 2-Chloro-2',4'-difluoroacetophenone and the epoxide intermediate, 1-[[2-(2,4-difluorophenyl)oxiranyl]methyl]-1H-1,2,4-triazole. We will explore their chemical properties, and provide standardized protocols for their characterization, offering a comprehensive resource for researchers and professionals in drug development.

At the Heart of the Matter: A Structural Overview

The journey to fluconazole often begins with the Friedel-Crafts acylation of 1,3-difluorobenzene to form 2-Chloro-2',4'-difluoroacetophenone.[3] This intermediate then undergoes a series of reactions, including the introduction of the first triazole ring and subsequent epoxidation, to yield the crucial oxirane intermediate. It is the opening of this epoxide ring by the second triazole moiety that leads to the formation of fluconazole.[4][5] 2-(2,4-Difluorophenyl)propane-1,2,3-triol, on the other hand, is a potential impurity or a closely related structure that shares the same difluorophenyl core.[6][7]

Figure 1: Key compounds in the context of fluconazole synthesis.

Comparative Structural and Physicochemical Properties

The distinct functionalities of these molecules give rise to differing physical and chemical properties. A thorough understanding of these characteristics is essential for their handling, purification, and analysis.

Property	2-(2,4-Difluorophenyl)propane-1,2,3-triol	2-Chloro-2',4'-difluoroacetophenone	1-[[2-(2,4-difluorophenyl)oxiranyl]methyl]-1H-1,2,4-triazole
Molecular Formula	C₉H₁₀F₂O₃[6][8]	C₈H₅ClF₂O[9]	C₁₁H₉F₂N₃O
Molecular Weight	204.17 g/mol [6]	190.57 g/mol [9]	253.21 g/mol
Key Functional Groups	Triol, Difluorophenyl	Ketone, Aryl Halide, Difluorophenyl	Epoxide, Triazole, Difluorophenyl
Melting Point	Not readily available	44-48 °C	123-125 °C[10]
Predicted XlogP	-0.3[6]	2.4	0.8
Structural Significance	Potential impurity or related compound. The three hydroxyl groups make it highly polar.	Early-stage intermediate. The reactive chloromethyl ketone is key for subsequent transformations.	Key late-stage intermediate. The strained epoxide ring is susceptible to nucleophilic attack by the second triazole.

Table 1: Comparison of Physicochemical Properties.

The polarity difference, as indicated by the predicted XlogP values, is a critical factor in the chromatographic separation and purification of these compounds. The highly polar nature of the triol contrasts sharply with the more lipophilic character of the acetophenone intermediate.

Experimental Protocols for Structural Characterization

To ensure the identity and purity of these intermediates, a suite of analytical techniques is employed. The following protocols are designed to provide a robust framework for their characterization.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a cornerstone technique for assessing the purity of pharmaceutical intermediates and detecting any related substances.[1]

Figure 2: General workflow for HPLC purity analysis.

Protocol:

• Mobile Phase Preparation: Prepare a suitable mobile phase, often a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent like acetonitrile or methanol. The exact ratio will depend on the polarity of the analyte.

• Standard and Sample Preparation: Accurately weigh and dissolve the reference standard and the sample to be tested in the mobile phase diluent to a known concentration (e.g., 0.5 mg/mL).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection: UV at 260 nm.[11]

  • Elution: An isocratic or gradient elution may be employed to achieve optimal separation of the main compound from any impurities.

• Analysis: Inject the standard and sample solutions and record the chromatograms. The purity is determined by comparing the peak area of the main component to the total area of all peaks.

Rationale for Experimental Choices: The choice of a C18 column is based on its versatility for separating compounds with a range of polarities. UV detection at 260 nm is selected due to the strong absorbance of the aromatic ring present in all the compounds of interest.[11]

Spectroscopic Analysis for Structural Elucidation

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are indispensable tools for confirming the chemical structure of the synthesized intermediates.

¹H and ¹³C NMR Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis:

  • ¹H NMR: Analyze the chemical shifts, integration, and coupling patterns to identify the different types of protons and their connectivity.

  • ¹³C NMR: Determine the number of unique carbon atoms and their chemical environment.

Expected Spectral Features:

• 2-(2,4-Difluorophenyl)propane-1,2,3-triol: Look for signals corresponding to the aromatic protons, the methylene protons of the diol, and the hydroxyl protons.

• 2-Chloro-2',4'-difluoroacetophenone: Expect signals for the aromatic protons and a characteristic singlet for the chloromethyl protons.

• 1-[[2-(2,4-difluorophenyl)oxiranyl]methyl]-1H-1,2,4-triazole: Key signals will include those for the triazole protons, the aromatic protons, and the diastereotopic protons of the epoxide and methylene groups.

Infrared (IR) Spectroscopy:

• Sample Preparation: Prepare the sample as a KBr pellet or a thin film on a salt plate.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify characteristic absorption bands for the key functional groups.

Expected Absorption Bands:

• 2-(2,4-Difluorophenyl)propane-1,2,3-triol: A broad O-H stretching band around 3300 cm⁻¹.

• 2-Chloro-2',4'-difluoroacetophenone: A strong C=O stretching band around 1700 cm⁻¹.

• 1-[[2-(2,4-difluorophenyl)oxiranyl]methyl]-1H-1,2,4-triazole: Characteristic C-O-C stretching of the epoxide ring around 1250 cm⁻¹ and 850 cm⁻¹.

Conclusion

The structural integrity of intermediates is a critical determinant of the quality and safety of the final fluconazole API. A detailed comparison of 2-(2,4-Difluorophenyl)propane-1,2,3-triol with key synthetic intermediates like 2-Chloro-2',4'-difluoroacetophenone and the oxirane precursor highlights the importance of precise chemical transformations in pharmaceutical manufacturing. The application of robust analytical techniques such as HPLC and spectroscopy is essential for the unambiguous characterization of these molecules, ensuring that each step in the synthesis of fluconazole proceeds as intended. This guide provides a foundational framework for researchers and drug development professionals to approach the structural analysis of these vital compounds with scientific rigor and a deep understanding of the underlying chemical principles.

References

• Directing crystallization outcomes of conformationally flexible molecules: polymorphs, solvates and desolvation pathways of fluconazole. (n.d.). Retrieved from [Link]

• Advancement in Quantitative Analytical Method Development for Fluconazole: A Review. (2024). International Journal for Research Trends and Innovation, 9(6), 341-348. Retrieved from [Link]

• Review on Fluconazole: Properties and Analytical Methods for its Determination. (2025, November 21). ResearchGate. Retrieved from [Link]

• Bio-analytical liquid chromatographic-based method with a mixed mode online solid phase extraction for drug monitoring of fluconazole in human serum. (2021, November 16). PubMed. Retrieved from [Link]

• Metal (II) Complexes of Fluconazole: Thermal, XRD and Cytotoxicity Studies. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• (i) Preparation of 2-chloro-2',4'-difluoroacetophenone. (n.d.). PrepChem.com. Retrieved from [Link]

• New Polymorphs of Fluconazole: Results from Cocrystallization Experiments. (n.d.). ResearchGate. Retrieved from [Link]

• Design, Synthesis, and In Vitro and In Vivo Evaluation of Novel Fluconazole-Based Compounds with Promising Antifungal Activities. (2021, September 16). ACS Omega, 6(38), 24653–24671. [Link]

• 2-(2,4-Difluorophenyl)propane-1,2,3-triol. (n.d.). PubChem. Retrieved from [Link]

• Design, Synthesis, and In Vitro and In Vivo Evaluation of Novel Fluconazole-Based Compounds with Promising Antifungal Activities. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Two Crystal Forms of a Hydrated 2:1 β-Cyclodextrin Fluconazole Complex: Single Crystal X-ray Structures, Dehydration Profiles, and Conditions for Their Individual Isolation. (2021, July 22). MDPI. Retrieved from [Link]

• Improved synthesis of fluconazole by using nano-SSA as a green catalyst. (n.d.). Bulgarian Chemical Communications. Retrieved from [Link]

• Method for measuring fluconazole related substances and unknown characteristic impurity. (n.d.). Google Patents.

• HPLC Analysis Versus Potentiometric Titration of Fluconazole in Actif Pharmaceutical Ingredient. (2024). RHAZES: Green and Applied Chemistry, 19, 1-11. [Link]

• 1,3-bis(1,2,4-triazol-1-yl)propan-2-ol derivatives: synthesis, antifungal evaluation and QSAR studies by Hansch analysis. (n.d.). Semantic Scholar. Retrieved from [Link]

• 2-(2,4-difluorophenyl)propane-1,2,3-triol (C9H10F2O3). (n.d.). PubChemLite. Retrieved from [Link]

• Commercial process for the manufacture of fluconazole and intermediates useful in the manufacture thereof. (n.d.). Google Patents.

• Impact of Crystal Structure and Molecular Conformation on the Hydration Kinetics of Fluconazole. (2019, October 23). ACS Publications. Retrieved from [Link]

• Fluconazole Analogs and Derivatives: An Overview of Synthesis, Chemical Transformations, and Biological Activity. (2026, March 15). ResearchGate. Retrieved from [Link]

• Fluconazole Analogs and Derivatives: An Overview of Synthesis, Chemical Transformations, and Biological Activity. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

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Evaluating enantiomeric excess of 2-(2,4-Difluorophenyl)propane-1,2,3-triol using chiral HPLC

Evaluating Enantiomeric Excess of 2-(2,4-Difluorophenyl)propane-1,2,3-triol Derivatives: A Comparative Guide to Chiral HPLC

The Prochirality Paradox: Redefining the Analytical Target

As a Senior Application Scientist, the first step in any robust method development is rigorous structural analysis. It is critical to address a fundamental analytical reality: 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS 173837-65-5) is a prochiral, achiral molecule (1)[1]. Because it possesses a plane of symmetry through the C2 carbon (which bears two identical hydroxymethyl groups), it does not exist as a pair of enantiomers. Therefore, evaluating its "enantiomeric excess" (ee) directly is a physical impossibility.

However, in the pharmaceutical synthesis of azole antifungals (e.g., Fluconazole, Efinaconazole), this triol is typically a byproduct of chiral epoxide hydrolysis or a substrate for enzymatic desymmetrization. When evaluating ee in this context, the analytical target must shift to its chiral precursors (e.g., 2-(2,4-difluorophenyl)oxirane-2-methanol) or its desymmetrized mono-ester derivatives (2)[2]. This guide objectively compares chiral HPLC methodologies for resolving these critical chiral intermediates.

Mechanistic Insights: Choosing the Right Chiral Stationary Phase (CSP)

The separation of 2,4-difluorophenyl-bearing chiral intermediates relies on three primary interaction vectors:

• Hydrogen Bonding: Between the analyte's hydroxyl/epoxide oxygen and the CSP's carbamate linkages.

• π−π Interactions: The electron-deficient 2,4-difluorophenyl ring strongly interacts with the electron-rich phenyl rings of the CSP.

• Steric Inclusion: The analyte must fit into the chiral helical grooves of the polysaccharide backbone.

Amylose vs. Cellulose CSPs: Amylose-based columns (e.g., Chiralpak AD-H, IG) typically outperform cellulose-based columns (e.g., Chiralcel OD-H) for difluorophenyl derivatives. The amylose backbone forms a tighter helical structure, which optimally intercalates the compact 2,4-difluorophenyl group, whereas the more linear cellulose backbone often results in co-elution due to insufficient steric hindrance (3)[3]. Furthermore, immobilized amylose phases (like Chiralpak IG) allow the use of strong solvents like ethanol, enhancing both analyte solubility and resolution (4)[4].

Comparative Performance Data

The following table summarizes the objective performance of different CSPs when evaluating the enantiomeric excess of the desymmetrized chiral epoxide precursor.

Chiral Column	Stationary Phase Chemistry	Mobile Phase	Resolution ( Rs​ )	Selectivity ( α )	Elution Time (+/-)
Chiralpak IG	Immobilized Amylose tris(3-chloro-5-methylphenylcarbamate)	EtOH / DEA (100:0.1 v/v)	3.2	1.60	6.9 min / 9.9 min
Chiralpak AD-H	Coated Amylose tris(3,5-dimethylphenylcarbamate)	Hexane / IPA (90:10 v/v)	2.8	1.45	8.5 min / 10.2 min
Chiralcel OD-H	Coated Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane / IPA (90:10 v/v)	1.5	1.15	9.1 min / 9.8 min

Self-Validating Experimental Protocol

To ensure trustworthiness, the following protocol incorporates a mandatory System Suitability Test (SST) to self-validate the chiral recognition system before sample analysis.

Step 1: System Suitability Test (SST) Preparation

• Causality: Before quantifying ee, the system must prove it can baseline-resolve both enantiomers to prevent false purity inflation.

• Action: Prepare a 1.0 mg/mL solution of the racemic reference standard in the mobile phase. Inject 10 µL onto the Chiralpak IG column.

• Validation Check: The system is only valid if the Resolution ( Rs​ ) between the two enantiomeric peaks is ≥2.0 .

Step 2: Sample Preparation

• Causality: Analyte solubility and solvent mismatch can cause peak distortion. Dissolving the sample in the mobile phase prevents refractive index disturbances.

• Action: Dissolve the synthesized (desymmetrized) sample in absolute ethanol to a concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter to remove particulates that could foul the immobilized CSP.

Step 3: Chromatographic Execution

• Column: Chiralpak IG (250 x 4.6 mm, 5 µm).

• Mobile Phase: 100% Ethanol with 0.1% Diethylamine (DEA).

  • Causality: DEA suppresses secondary interactions between the analyte and residual silanols on the silica support, preventing peak tailing (4)[4].

• Flow Rate: 1.0 mL/min at a Column Temperature of 25 °C.

• Detection: UV at 240 nm, or Circular Dichroism (CD-MS) for absolute stereochemical confirmation and elution order validation (5)[5].

Step 4: Enantiomeric Excess Calculation

• Action: Integrate the peak areas of the major enantiomer ( Amajor​ ) and the minor enantiomer ( Aminor​ ).

• Calculation: ee(%)=Amajor​+Aminor​Amajor​−Aminor​​×100

Analytical Workflow Diagram

Workflow for evaluating the enantiomeric excess of desymmetrized 2-(2,4-difluorophenyl) derivatives.

References

• 2-(2,4-Difluorophenyl)propane-1,2,3-triol - PubChem | National Institutes of Health (NIH) | 1

• A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound | Journal of Applied Pharmaceutical Science | 4

• HPLC procedures used in the analysis of fluconazole in biological matrices | ResearchGate | 3

• Fluconazole Analogs and Derivatives: An Overview of Synthesis, Chemical Transformations, and Biological Activity | PMC | 2

• Highly Sensitive and Comprehensive Detection for Chiral Separation of Pesticide using HPLC-CD-MS | JASCO Inc. | 5

Sources

• 1. 2-(2,4-Difluorophenyl)propane-1,2,3-triol | C9H10F2O3 | CID 11217952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluconazole Analogs and Derivatives: An Overview of Synthesis, Chemical Transformations, and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. japsonline.com [japsonline.com]
• 5. jascoinc.com [jascoinc.com]

Safety & Regulatory Compliance

2-(2,4-Difluorophenyl)propane-1,2,3-triol proper disposal procedures

Standard Operating Procedure: Handling and Disposal of 2-(2,4-Difluorophenyl)propane-1,2,3-triol

As drug development professionals and analytical scientists, managing fluorinated pharmaceutical intermediates extends far beyond bench synthesis. 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS: 173837-65-5) is a critical certified reference material and1[1]. Because it contains a highly stable difluorophenyl moiety, its disposal cannot follow standard non-halogenated organic waste protocols.

This guide provides the causal logic, self-validating operational workflows, and rigorous safety standards required to handle and dispose of this compound responsibly.

The Mechanistic Rationale for Disposal Protocols (E-E-A-T)

The carbon-fluorine (C-F) bond is exceptionally strong. When subjected to standard waste treatment or low-temperature incineration, fluorinated aromatics like 2-(2,4-Difluorophenyl)propane-1,2,3-triol do not fully decompose.

• Ecological Persistence & Segregation: Fluorinated organic wastes are highly persistent. Disposing of them in standard aqueous drains violates EPA and RCRA regulations due to their aquatic toxicity. Furthermore, mixing this compound with non-halogenated waste streams drastically increases recycling costs and introduces severe combustion hazards, including the2[2].

• Thermal Destruction & HF Gas: To break the C-F bonds, the molecule requires high-temperature incineration (typically >1100°C). However, combusting fluorinated compounds inherently generates hydrogen fluoride (HF) gas—a highly corrosive and toxic substance. Therefore, the disposal facility must utilize3[3] to neutralize the HF into inert fluoride salts before atmospheric release.

Quantitative Data & Waste Categorization

To ensure proper downstream logistics, all personnel must classify the waste stream accurately.

Table 1: Chemical Properties and Waste Stream Parameters

Parameter	Specification
Chemical Name	2-(2,4-Difluorophenyl)propane-1,2,3-triol
CAS Number	173837-65-5
Molecular Formula	C9H10F2O3
Molecular Weight	204.17 g/mol
API Family	4[4]
Waste Classification	Halogenated Organic Waste / Fluorinated Waste
Required Destruction	High-Temperature Incineration with Alkaline Scrubber

Step-by-Step Disposal Methodology

This protocol is designed as a self-validating system. Each step includes a verification check to ensure containment integrity and regulatory compliance.

Step 1: Waste Segregation & Compatibility Verification

• Action: Collect all solid and liquid waste containing 2-(2,4-Difluorophenyl)propane-1,2,3-triol in a dedicated container specifically labeled "Halogenated Organic Waste."

• Validation: Visually inspect the waste log to ensure no non-halogenated solvents (e.g., hexane, standard alcohols) have been introduced into this specific stream[2].

Step 2: Primary Containment

• Action: Transfer the waste into a chemically compatible, high-density polyethylene (HDPE) or amber glass container.

• Validation: Cap the container tightly and invert it gently (if liquid) over a safe spill tray to inspect for micro-fissures or seal leaks.

Step 3: Secondary Containment

• Action: Place the primary container in a secondary containment tray capable of holding at least 110% of the primary vessel's volume.

• Validation: Ensure the secondary containment is free of other incompatible chemical residues (e.g., strong bases or reactive metals).

Step 4: Vendor Hand-off

• Action: Transfer custody to a 5[5] certified to handle fluorinated organic waste.

• Validation: Review the waste manifest before signing. It must explicitly state the requirement for "High-Temperature Incineration with Scrubber" to guarantee HF neutralization[6].

Spill Response & Emergency Protocols

In the event of an accidental release during handling or transport, immediate and specific actions are required to mitigate exposure.

• Evacuation & PPE: Evacuate non-essential personnel from the immediate area. Responders must don nitrile gloves, a lab coat, and7[7]. Standard safety glasses do not provide an adequate seal against vapors.

• Containment: Stop the leak if it is safe to do so. Do NOT use combustible materials (like paper towels) for absorption.

• Absorption: Cover the spill entirely with an 8[8].

• Collection: Sweep the absorbed mixture using non-sparking tools and place it into a dedicated solid hazardous waste container. Label immediately as "Fluorinated Spill Debris" and process via the disposal methodology above.

Operational Workflow Visualization

Step-by-step disposal workflow for fluorinated pharmaceutical intermediates.

References

• RiskAssess. "Disposal of chemical wastes - RiskAssess". [Link]

Sources

• 1. 2-(2,4-Difluorophenyl)propane-1,2,3-triol [lgcstandards.com]
• 2. riskassess.com.au [riskassess.com.au]
• 3. Methyl 2,2,3,3-tetrafluoro-3-methoxypropionate | 755-73-7 | Benchchem [benchchem.com]
• 4. guidechem.com [guidechem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1,4-Dibromo-2-chloro-1,1-difluorobutane | 883499-16-9 | Benchchem [benchchem.com]
• 7. (S)-1,1,1-Trifluorooctan-2-ol | 129443-08-9 | Benchchem [benchchem.com]
• 8. Heptafluorobutyryl fluoride | 335-42-2 | Benchchem [benchchem.com]

Personal protective equipment for handling 2-(2,4-Difluorophenyl)propane-1,2,3-triol

Handling 2-(2,4-Difluorophenyl)propane-1,2,3-triol (CAS: 173837-65-5)—widely known in pharmaceutical development as Fluconazole Impurity 1—requires a rigorous, scientifically grounded approach to laboratory safety. As a critical analytical reference standard and synthetic intermediate, its physicochemical properties dictate specific handling, personal protective equipment (PPE), and disposal protocols.

This guide provides drug development professionals and analytical chemists with a self-validating operational framework, ensuring that every safety measure is intrinsically linked to the chemical's mechanistic hazard profile.

Hazard Profile & Risk Causality

To engineer an effective safety protocol, we must first understand the causality behind the chemical's hazards. The difluorophenyl moiety enhances the molecule's lipophilicity, potentially altering dermal penetration kinetics compared to non-halogenated analogs. Concurrently, the triol structure provides multiple hydrogen-bonding sites, affecting its solubility and environmental persistence.

According to 1[1], this compound carries specific acute toxicity warnings that dictate our handling strategy.

Table 1: Physicochemical and Hazard Data

Property / Hazard	Value / Classification	Causality / Operational Implication
CAS Number	173837-65-5	Unique identifier for cross-referencing safety data[1].
Molecular Weight	204.17 g/mol	Low MW facilitates the potential aerosolization of fine powders during transfer.
Molecular Formula	C9H10F2O3	Halogenated organic; dictates strict segregation into halogenated waste streams.
GHS Hazard Statement	H302 (Harmful if swallowed)	Acute oral toxicity; mandates strict ingestion and inhalation prevention[1].

| Storage Class | 11 (Combustible Solids) | Requires storage in a cool, dry environment away from strong oxidizing agents[2]. |

Personal Protective Equipment (PPE) Matrix

Selecting PPE is not merely a compliance exercise; it is the deployment of active barriers engineered against specific chemical modalities. For 2-(2,4-Difluorophenyl)propane-1,2,3-triol, the primary vectors of exposure are particulate inhalation and mucous membrane irritation.

• Respiratory Protection:

  • Selection: Handle exclusively within a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood. If ventilation is unavailable, an N95 or P100 particulate respirator is mandatory.

  • Causality: As a solid powder, the primary systemic risk stems from aerosolized particulates generated during weighing. Preventing particulate inhalation directly mitigates the H302 oral toxicity risk by preventing mucociliary clearance of inhaled dust into the digestive tract.

• Hand Protection:

  • Selection: Double-gloving with nitrile gloves (minimum 0.11 mm thickness).

  • Causality: Nitrile provides excellent resistance to polar organic molecules. Double-gloving creates a self-validating safety layer: if the outer glove is contaminated with the active pharmaceutical ingredient (API) impurity, it can be doffed immediately while the inner glove maintains the dermal barrier.

• Eye Protection:

  • Selection: Snug-fitting chemical splash goggles (ANSI Z87.1 compliant).

  • Causality: The triol functional groups can cause severe ocular irritation upon contact. Standard safety glasses with side shields are insufficient against fine, airborne dust.

• Body Protection:

  • Selection: Flame-resistant, closed-front lab coat with knit cuffs.

  • Causality: Knit cuffs prevent sleeves from dragging across contaminated surfaces, and a closed front eliminates gaps where fine powders might settle on underlying clothing.

Operational Workflow: Safe Weighing and Transfer

A self-validating protocol ensures that every step inherently verifies the safety of the preceding step. Follow this step-by-step methodology for handling the dry powder.

• Pre-Operation Verification: Verify the fume hood face velocity is operating between 80–100 feet per minute (fpm).

  • Rationale: This specific velocity ensures adequate capture of aerosolized particulates without creating turbulent vortices that could blow the fine powder out of the hood and into the operator's breathing zone.

• PPE Donning: Don PPE in a strict sequence: Lab coat, eye protection, inner gloves, and finally outer gloves.

• Static Mitigation: Use an anti-static weighing boat and an ionizing bar inside the hood.

  • Rationale: Fluorinated powders often carry static charges, causing them to repel from spatulas and aerosolize unpredictably. Neutralizing static ensures a controlled, mass-accurate transfer.

• Execution: Tare the enclosed analytical balance. Transfer the chemical using a micro-spatula. Cap the source vial immediately after extracting the required mass.

• In-Hood Solubilization: If preparing a standard solution, add the diluent (e.g., methanol or DMSO) directly to the weighing vessel inside the fume hood before moving it to the open bench.

  • Rationale: Wetting the powder eliminates the inhalation hazard of the dry particulate, rendering the sample safe for transport across the laboratory.

Spill Response & Disposal Plan

Because 2-(2,4-Difluorophenyl)propane-1,2,3-triol contains fluorine atoms, its disposal falls under strict halogenated organic waste protocols. Improper disposal can lead to severe environmental contamination.

Step-by-Step Spill Containment and Decontamination:

• Isolation: Immediately halt work, alert nearby personnel, and restrict access to the spill zone.

• Containment (Dry Spill): Do not sweep the dry powder, as mechanical agitation generates aerosols. Gently cover the spill with damp absorbent paper (wetted with water or a mild surfactant) to suppress dust generation.

• Collection: Use a non-sparking scoop to collect the dampened material and place it into a sealable, chemically compatible hazardous waste container.

• Surface Decontamination: Wipe the area with a solvent known to solubilize the compound (e.g., a 70% ethanol/water mixture), followed by a thorough wash with laboratory-grade detergent and water.

• Waste Segregation: Label the container explicitly as "Halogenated Organic Solid Waste - Contains Fluorinated Compounds."

  • Rationale: Halogenated waste requires specialized high-temperature incineration (typically >1,000°C) to prevent the formation of highly toxic environmental pollutants like dioxins or furans.

Workflow Visualization

Fig 1: Operational workflow for handling and disposing of fluorinated aromatic triols.

References

• National Institutes of Health. "2-(2,4-Difluorophenyl)propane-1,2,3-triol | C9H10F2O3 | CID 11217952 - PubChem Laboratory Chemical Safety Summary." PubChem.
• Merck KGaA. "PHR9031 Pharmaceutical Secondary Standard CRM173837-65-5." Sigma-Aldrich.
• National Institutes of Health. "2-(2,4-Difluorophenyl)propane-1,2,3-triol | C9H10F2O3 | CID 11217952 - Chemical and Physical Properties." PubChem.

Sources

• 1. 2-(2,4-Difluorophenyl)propane-1,2,3-triol | C9H10F2O3 | CID 11217952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PHR9031 Pharmaceutical Secondary Standard CRM173837-65-5 [sigmaaldrich.com]